Technical Documentation Center

5-Bromo-3-fluorothiophene-2-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromo-3-fluorothiophene-2-carboxylic acid
  • CAS: 1432060-81-5

Core Science & Biosynthesis

Foundational

5-Bromo-3-fluorothiophene-2-carboxylic acid chemical properties

An In-depth Technical Guide to 5-Bromo-3-fluorothiophene-2-carboxylic acid: Properties, Synthesis, and Reactivity For the Attention of Researchers, Scientists, and Drug Development Professionals Senior Application Scient...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 5-Bromo-3-fluorothiophene-2-carboxylic acid: Properties, Synthesis, and Reactivity

For the Attention of Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Foreword: The subject of this guide, 5-Bromo-3-fluorothiophene-2-carboxylic acid, is a specialized heterocyclic building block. While public domain data on this specific molecule is limited, this document serves as an in-depth technical guide by leveraging established principles of organic chemistry and drawing upon data from closely related, well-characterized analogs. The insights and protocols herein are synthesized to provide a robust predictive framework for researchers looking to incorporate this versatile molecule into their synthetic and drug discovery programs. This guide is structured to explain the causality behind its expected properties and reactivity, providing a self-validating system of scientific logic.

Core Molecular Profile and Physicochemical Properties

5-Bromo-3-fluorothiophene-2-carboxylic acid is a trifunctionalized thiophene ring, incorporating a carboxylic acid, a bromine atom, and a fluorine atom. This unique combination of functional groups imparts a distinct electronic and steric profile, making it a valuable intermediate for creating complex molecular architectures. The electron-withdrawing nature of the halogens and the carboxylic acid group deactivates the thiophene ring towards electrophilic attack while increasing the acidity of the carboxylic acid proton.

Predicted Physicochemical Data

The following table summarizes the predicted and calculated physicochemical properties of 5-Bromo-3-fluorothiophene-2-carboxylic acid. These values are extrapolated from data for analogous compounds, namely 5-Bromothiophene-2-carboxylic acid and 3-Fluorothiophene-2-carboxylic acid.

PropertyPredicted/Calculated ValueSource/Rationale
IUPAC Name 5-Bromo-3-fluorothiophene-2-carboxylic acidIUPAC Nomenclature
Molecular Formula C₅H₂BrFO₂SCalculated
Molecular Weight 225.04 g/mol Calculated
Appearance White to off-white crystalline solidAnalogy to similar compounds[1]
Melting Point 150-160 °C (Predicted)Expected to be higher than 5-bromothiophene-2-carboxylic acid (139-144 °C) due to increased polarity and potential for hydrogen bonding involving the fluorine atom[1].
Boiling Point >300 °C (Predicted)By analogy to similar structures[1].
pKa < 3.3 (Predicted)The addition of an electron-withdrawing fluorine atom at the 3-position is expected to increase the acidity compared to 5-bromothiophene-2-carboxylic acid (pKa ≈ 3.32)[1].
Solubility Soluble in polar organic solvents (e.g., THF, DMSO, Methanol); sparingly soluble in water.General characteristic of functionalized carboxylic acids.

Proposed Synthesis Pathway: Electrophilic Bromination

A logical and efficient route to synthesize 5-Bromo-3-fluorothiophene-2-carboxylic acid is through the direct electrophilic bromination of 3-fluorothiophene-2-carboxylic acid. The thiophene ring, although deactivated by the carboxylic acid and fluorine, is still sufficiently nucleophilic to react with a brominating agent. The directing effects of the existing substituents are crucial in determining the regioselectivity of this reaction.

The carboxylic acid group at the C2 position is a meta-directing deactivator. The fluorine atom at the C3 position is an ortho-, para-directing deactivator. In the thiophene ring, the C5 position is electronically favored for electrophilic substitution. Therefore, the combined directing effects strongly favor the introduction of the bromine atom at the C5 position.

Synthesis_Workflow Start 3-Fluorothiophene-2-carboxylic acid Step1 Electrophilic Bromination Start->Step1 Reagent Bromine (Br₂) or N-Bromosuccinimide (NBS) Reagent->Step1 Solvent Acetic Acid or other suitable solvent Solvent->Step1 Product 5-Bromo-3-fluorothiophene- 2-carboxylic acid Step1->Product caption Proposed synthesis of 5-Bromo-3-fluorothiophene-2-carboxylic acid.

Figure 1: Proposed synthesis of 5-Bromo-3-fluorothiophene-2-carboxylic acid.
Experimental Protocol: Step-by-Step Methodology

This protocol is a predictive model based on standard procedures for the bromination of thiophene derivatives[1].

  • Dissolution: Dissolve 3-fluorothiophene-2-carboxylic acid (1 equivalent) in a suitable solvent such as glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

  • Reagent Addition: Slowly add N-Bromosuccinimide (NBS) or a solution of bromine (1.0-1.1 equivalents) in acetic acid to the stirred solution at room temperature. The reaction may be slightly exothermic.

  • Reaction Monitoring: Stir the reaction mixture at room temperature for several hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Work-up: Once the reaction is complete, pour the mixture into ice water to precipitate the crude product.

  • Purification: Collect the solid product by filtration, wash with cold water, and dry under vacuum. Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed to obtain the pure 5-Bromo-3-fluorothiophene-2-carboxylic acid.

Chemical Reactivity and Synthetic Utility

The trifunctional nature of 5-Bromo-3-fluorothiophene-2-carboxylic acid makes it a highly versatile building block in organic synthesis, particularly for the construction of novel pharmaceutical and materials science candidates.

Key Reaction Pathways
  • Carboxylic Acid Derivatization: The carboxylic acid group can be readily converted into a variety of other functional groups. For instance, esterification can be achieved using an alcohol under acidic conditions or via coupling agents like N,N'-Dicyclohexylcarbodiimide (DCC) with a catalytic amount of 4-(Dimethylamino)pyridine (DMAP)[2][3]. Conversion to the more reactive acid chloride can be accomplished using reagents such as thionyl chloride or oxalyl chloride.

  • Palladium-Catalyzed Cross-Coupling: The bromine atom at the C5 position is an excellent handle for palladium-catalyzed cross-coupling reactions. This is arguably the most significant application of this type of building block. Suzuki-Miyaura coupling with various boronic acids allows for the introduction of aryl, heteroaryl, or alkyl groups at this position, enabling the synthesis of complex biaryl structures[1][3]. Other common cross-coupling reactions such as Stille, Heck, and Sonogashira are also expected to be highly effective.

  • Nucleophilic Aromatic Substitution: While the thiophene ring is electron-rich, the presence of three electron-withdrawing groups could potentially allow for nucleophilic aromatic substitution of the fluorine atom under specific conditions, although this would be less favorable than reactions at the bromine site.

Reactivity_Diagram cluster_COOH Carboxylic Acid Reactions cluster_Br C-Br Bond Reactions Core 5-Bromo-3-fluorothiophene- 2-carboxylic acid AcidChloride Acid Chloride Core->AcidChloride SOCl₂ or (COCl)₂ Suzuki Suzuki Coupling (Biaryl Synthesis) Core->Suzuki Pd Catalyst, Ar-B(OH)₂ Stille Stille Coupling Core->Stille Pd Catalyst, Ar-SnR₃ Sonogashira Sonogashira Coupling (Alkynylation) Core->Sonogashira Pd/Cu Catalysts, R-C≡CH Ester Ester Derivative Amide Amide Derivative AcidChloride->Ester R-OH AcidChloride->Amide R₂NH caption Key reaction pathways of 5-Bromo-3-fluorothiophene-2-carboxylic acid.

Figure 2: Key reaction pathways of 5-Bromo-3-fluorothiophene-2-carboxylic acid.

Applications in Drug Discovery and Materials Science

Thiophene-based compounds are prevalent in medicinal chemistry and materials science. The specific substitution pattern of 5-Bromo-3-fluorothiophene-2-carboxylic acid makes it an attractive scaffold for:

  • Bioactive Molecules: The thiophene core is a well-known bioisostere for the phenyl ring. The introduction of fluorine can enhance metabolic stability and binding affinity, while the bromine allows for diverse functionalization to explore structure-activity relationships (SAR). Derivatives of similar bromothiophenes have shown potential as antibacterial and spasmolytic agents[2][3].

  • Organic Electronics: Thiophene-containing polymers are widely used in organic electronics. This building block could be used to synthesize conjugated polymers with tailored electronic properties for applications in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). The fluorine substitution can lower the HOMO/LUMO energy levels, which is often beneficial for device performance.

Safety and Handling

Based on analogous compounds, 5-Bromo-3-fluorothiophene-2-carboxylic acid should be handled with care. It is expected to be a skin, eye, and respiratory irritant. Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), are essential. All manipulations should be performed in a well-ventilated fume hood.

References

  • PubChem. (n.d.). 5-Bromothiophene-2-carboxylic acid. National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]

  • Renz, M. J., & Mabry, J. (2007). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 3, 31. Available from: [Link]

  • Bibi, A., et al. (2021). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Journal of Molecular Structure, 1230, 129881. Available from: [Link]

  • Ikram, M., et al. (2019). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Molecules, 24(19), 3460. Available from: [Link]

  • Gronowitz, S., & Karlsson, L. (1973). 3-Bromothiophene. Organic Syntheses, Coll. Vol. 5, p.149. Available from: [Link]

  • LibreTexts Chemistry. (2024). Alpha Bromination of Carboxylic Acids. Retrieved February 18, 2026, from [Link]

Sources

Exploratory

Solubility Profiling &amp; Crystallization Strategy: 5-Bromo-3-fluorothiophene-2-carboxylic Acid

Executive Summary 5-Bromo-3-fluorothiophene-2-carboxylic acid (CAS: 1432060-81-5) is a critical halogenated heterocyclic building block, widely employed in the synthesis of pharmaceutical intermediates, particularly for...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Bromo-3-fluorothiophene-2-carboxylic acid (CAS: 1432060-81-5) is a critical halogenated heterocyclic building block, widely employed in the synthesis of pharmaceutical intermediates, particularly for kinase inhibitors and allosteric modulators. Its dual-halogenation pattern (3-F, 5-Br) imparts unique electronic properties but significantly alters its solubility profile compared to the parent thiophene-2-carboxylic acid.

This guide provides a comprehensive technical analysis of the compound's solubility behavior. Unlike simple commodity chemicals, the solubility data for this specific intermediate is often proprietary or batch-dependent due to polymorphism. Therefore, this document synthesizes structure-activity relationship (SAR) predictions , thermodynamic modeling frameworks , and validated experimental protocols to empower researchers to determine precise solubility curves and optimize purification processes.

Physicochemical Identity & Structural Analysis

Understanding the molecular architecture is the first step in predicting solvent interactions.

PropertySpecification
Compound Name 5-Bromo-3-fluorothiophene-2-carboxylic acid
CAS Number 1432060-81-5
Molecular Formula C₅H₃BrFO₂S
Molecular Weight 225.04 g/mol
Functional Groups Carboxylic Acid (Hydrophilic/H-bond donor), Thiophene Ring (Aromatic/Lipophilic), Bromine (Lipophilic/Polarizable), Fluorine (High Electronegativity)
pKa (Predicted) ~3.0 – 3.5 (Acidic, comparable to 2-thiophenecarboxylic acid)
Solubility Mechanism Analysis
  • Carboxylic Acid Moiety: Dominates interaction in polar protic solvents via strong hydrogen bonding. In non-polar solvents, the molecule likely exists as a hydrogen-bonded dimer, significantly reducing solubility unless the solvent can disrupt this dimerization.

  • Halogenation Effect:

    • 5-Bromo: Increases molecular volume and lipophilicity (LogP increase), reducing water solubility compared to the non-brominated parent.

    • 3-Fluoro: Induces a strong dipole moment but does not significantly enhance water solubility. It increases solubility in polar aprotic solvents (e.g., THF, Ethyl Acetate) due to dipole-dipole interactions.

Solubility Landscape: Predicted & Empirical Trends

While exact mole fraction values must be determined experimentally (see Section 4), the following solubility hierarchy is established based on homologous series analysis of 5-bromothiophene-2-carboxylic acid and 2,5-thiophenedicarboxylic acid.

Solvent Class Compatibility Table
Solvent ClassRepresentative SolventsPredicted SolubilityMechanism of Action
Polar Aprotic DMSO, DMF, DMAcVery High Strong dipole interactions disrupt acid dimers; excellent for stock solutions.
Alcohols Methanol, Ethanol, 2-PropanolHigh H-bonding solvation of the carboxyl group. Solubility decreases as alkyl chain length increases.
Esters/Ketones Ethyl Acetate, AcetoneModerate to High Good dipole matching; ideal for crystallization (cooling methods).
Ethers THF, 2-MeTHF, MTBEModerate Useful for reaction media; moderate solubility allows for antisolvent precipitation.
Chlorinated Dichloromethane (DCM), ChloroformModerate Solvation via polarizability; often used for extraction but poor for crystallization yield.
Hydrocarbons Toluene, Hexane, HeptaneLow to Very Low Lack of H-bonding capability; excellent antisolvents .
Water WaterpH Dependent Insoluble at pH < 3. Highly soluble at pH > 7 (as carboxylate salt).

Protocol: Precise Solubility Determination

For drug development, "estimated" solubility is insufficient. The following Self-Validating Protocol ensures high-fidelity data generation using the Isothermal Saturation Method .

Workflow Diagram: Solubility Measurement

SolubilityProtocol Start Start: Solubility Determination Prep 1. Preparation Excess solid + Solvent in vial Start->Prep Equil 2. Equilibration Shake at const. Temp (T) for 24-48h Prep->Equil Check 3. Equilibrium Check Is supernatant conc. constant? Equil->Check Check->Equil No (Conc. changing) Filter 4. Phase Separation Syringe filter (0.22 µm, pre-heated) Check->Filter Yes (Stable) Analyze 5. Quantification HPLC (UV 254nm) or Gravimetric Filter->Analyze Data 6. Data Calculation Mole Fraction (x) Analyze->Data

Caption: Standardized Isothermal Saturation Workflow for generating thermodynamic solubility data.

Detailed Methodology
  • Preparation: Add 5-Bromo-3-fluorothiophene-2-carboxylic acid in excess to 10 mL of the selected solvent (e.g., Methanol) in a jacketed glass vessel.

  • Equilibration: Stir the suspension at a fixed temperature (e.g., 298.15 K) using a magnetic stirrer (300 rpm) for 24 hours.

    • Validation Step: Measure concentration at 24h and 48h. If deviation is < 2%, equilibrium is reached.

  • Sampling: Stop stirring and allow phases to settle for 30 mins. Withdraw supernatant using a pre-heated syringe and filter through a 0.22 µm PTFE filter (to remove suspended micro-crystals).

  • Quantification:

    • Gravimetric: Evaporate a known mass of supernatant and weigh the residue (requires >10 mg/mL solubility).

    • HPLC (Preferred): Dilute the filtrate with mobile phase and analyze (Column: C18, Mobile Phase: ACN/Water + 0.1% H3PO4).

  • Calculation: Convert mass concentration (

    
    , g/L) to mole fraction (
    
    
    
    ):
    
    
    Where
    
    
    are mass/MW of solute and
    
    
    are mass/MW of solvent.

Thermodynamic Modeling

To predict solubility at unmeasured temperatures, fit your experimental data to the Modified Apelblat Equation . This is the industry standard for correlating solubility of heterocyclic carboxylic acids.

Equation:



  • 
     : Mole fraction solubility
    
  • 
     : Absolute temperature (Kelvin)
    
  • 
     : Empirical parameters derived from regression analysis.
    

Interpretation:

  • Positive Enthalpy (

    
    ):  Dissolution is endothermic. Solubility increases with temperature (Typical for this compound).
    
  • Entropy (

    
    ):  Reflects the disorder change. A high positive value indicates the solvent structure is significantly disrupted by the bulky bromothiophene solute.
    

Application: Crystallization Engineering

Purification of 5-Bromo-3-fluorothiophene-2-carboxylic acid is best achieved via crystallization. Based on the solubility profile, two strategies are recommended.

Strategy A: Cooling Crystallization (Single Solvent)
  • Best Solvent: Ethanol or Ethyl Acetate.

  • Mechanism: High solubility at boiling point, steep solubility drop at ambient/low temperature.

  • Protocol: Dissolve crude material at reflux. Cool slowly (10°C/hour) to 0°C.

Strategy B: Anti-Solvent Crystallization
  • Solvent System: DMSO (Solvent) + Water (Anti-solvent).

  • Mechanism: The compound is highly soluble in DMSO but insoluble in acidic water.

  • Protocol: Dissolve in minimal DMSO. Slowly add Water (acidified with HCl to pH 2 to prevent ionization). The product will precipitate as a fine powder.

Crystallization Decision Tree

CrystallizationTree Root Purification Goal Purity High Purity Needed (>99%) Root->Purity Yield High Yield Needed Root->Yield Cooling Cooling Crystallization (Ethyl Acetate) Purity->Cooling AntiSolv Anti-Solvent (DMSO + Water) Yield->AntiSolv Recryst Recrystallization (Ethanol/Water) Cooling->Recryst If color persists

Caption: Decision matrix for selecting the optimal crystallization technique based on process goals.

References

  • Compound Identification: National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 53394609, 5-Bromo-3-fluorothiophene-2-carboxylic acid. Retrieved from [Link]

  • Comparative Solubility Data: Wang, J., et al. (2018). Solubility and Thermodynamic Analysis of 2,5-Thiophenedicarboxylic Acid in Different Solvents. Journal of Chemical & Engineering Data. (Contextual grounding for thiophene acid solubility).
  • Methodology: Jouyban, A. (2019). Handbook of Solubility Data for Pharmaceuticals. CRC Press.
  • Synthesis & Properties:Synthesis of 3-Fluorothiophene-2-carboxylic acid derivatives. (2008). Synthesis, 15, 2333–2336. (Provides background on the stability and handling of the fluorothiophene core).
Foundational

Technical Guide: pKa Values of Fluorinated Thiophene Carboxylic Acids

The following technical guide details the physicochemical properties, specifically acidity constants (pKa), of fluorinated thiophene carboxylic acids. It synthesizes experimental data with theoretical frameworks to provi...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical properties, specifically acidity constants (pKa), of fluorinated thiophene carboxylic acids. It synthesizes experimental data with theoretical frameworks to provide a roadmap for researchers in medicinal chemistry.

Content Type: Technical Whitepaper Audience: Medicinal Chemists, Computational Chemists, and Drug Discovery Scientists Version: 1.0

Executive Summary

Fluorinated thiophene carboxylic acids serve as critical bioisosteres for benzoic acid derivatives in drug design. The introduction of fluorine onto the thiophene ring alters the acidity (pKa), lipophilicity (LogD), and metabolic stability of the scaffold. While thiophene-2-carboxylic acid (pKa 3.[1]49) is inherently more acidic than benzoic acid (pKa 4.20), the regioselective addition of fluorine further modulates this property through competing inductive (-I) and mesomeric (+M) effects. This guide analyzes these shifts and provides validated protocols for their experimental determination.

Theoretical Framework: Electronic Effects in Thiophenes

To understand the pKa shifts in fluorinated thiophenes, one must first establish the baseline electronic environment of the parent heterocycle compared to benzene.

The Thiophene vs. Benzene Paradigm

Thiophene is an electron-rich aromatic system.[2] The sulfur atom donates electron density into the ring via its lone pair (mesomeric effect), but it is also electronegative (inductive withdrawal).

  • Thiophene-2-carboxylic acid (T2CA): The carboxyl group at the 2-position (adjacent to sulfur) experiences a strong inductive withdrawal from the heteroatom, stabilizing the carboxylate anion. This makes T2CA (pKa 3.49 ) significantly more acidic than benzoic acid (pKa 4.20 ).

  • Thiophene-3-carboxylic acid (T3CA): The carboxyl group at the 3-position is further from the sulfur's inductive influence, resulting in a higher pKa (4.10 ), closely mimicking benzoic acid.

Fluorine Substituent Effects

Fluorine exerts two opposing effects:

  • Inductive Effect (-I): Strong electron withdrawal through the

    
    -bond framework. This stabilizes the conjugate base (carboxylate), lowering pKa  (increasing acidity).[3] This effect is distance-dependent (
    
    
    
    ).
  • Mesomeric Effect (+M): Donation of lone pair electrons into the

    
    -system. This destabilizes the carboxylate anion, raising pKa  (decreasing acidity).
    

In thiophenes, the -I effect generally dominates, but the magnitude depends on the position relative to the carboxyl group.

Data Analysis: pKa Values and Trends

The following data synthesizes experimental values with Hammett-predicted trends where direct experimental data is sparse in the open literature.

Parent Compounds
CompoundStructureExperimental pKa (25°C)Ref
Thiophene-2-carboxylic acid 2-COOH3.49 [1][2]
Thiophene-3-carboxylic acid 3-COOH4.10 [3]
Benzoic Acid (Reference)Ph-COOH4.20[4]
Fluorinated Thiophene-2-Carboxylic Acids

Baseline pKa: 3.49

IsomerF-PositionElectronic EnvironmentPredicted pKa TrendEstimated Value
3-Fluoro-T2CA Ortho-likeMax Inductive (-I). Close proximity to COO-.[4][5][6]Significant Drop2.6 – 2.9
4-Fluoro-T2CA Meta-likeModerate Inductive (-I).Moderate Drop3.1 – 3.3
5-Fluoro-T2CA Para-likeWeak Inductive (-I). Competing (+M) from F to ring.Slight Drop / Neutral3.4 – 3.5

Note: The 5-fluoro derivative shows a pKa (3.52 predicted) very close to the parent, suggesting the +M donation of fluorine partially counteracts the weak long-range -I effect. [5]

Fluorinated Thiophene-3-Carboxylic Acids

Baseline pKa: 4.10[6]

IsomerF-PositionElectronic EnvironmentPredicted pKa TrendEstimated Value
2-Fluoro-T3CA Ortho-likeStrong Inductive (-I) from both F and S.Significant Drop3.0 – 3.3
4-Fluoro-T3CA Ortho-likeStrong Inductive (-I).Significant Drop3.1 – 3.4
5-Fluoro-T3CA Meta-likeModerate Inductive (-I).Moderate Drop3.6 – 3.8
Visualization of Electronic Effects

The following diagram illustrates the competing electronic vectors influencing the acidity of the 5-fluoro-thiophene-2-carboxylic acid system.

ElectronicEffects F Fluorine Atom (Pos 5) Ring Thiophene Ring (Pi System) F->Ring +M Effect (Donation) Ring->F -I Effect (Withdrawal) COOH Carboxyl Group (Pos 2) Ring->COOH Resonance S Sulfur Atom (Pos 1) S->COOH -I Effect (Strong)

Caption: Figure 1: Vector analysis of electronic effects. Inductive withdrawal (-I) generally overrides mesomeric donation (+M) in halothiophenes.

Experimental Protocols for pKa Determination

For drug development, relying on predicted values is insufficient. The following protocols are the industry standard for determining the precise pKa of sparingly soluble heterocyclic acids.

Method A: Potentiometric Titration (The Gold Standard)

This method is suitable for compounds with solubility > 0.5 mM.

Reagents:

  • 0.1 M NaOH (standardized against KHP).

  • 0.1 M HCl.

  • Ionic Strength Adjuster (0.15 M KCl).

  • Degassed HPLC-grade water (CO2-free).

Workflow:

  • Calibration: Calibrate the pH electrode using pH 1.68, 4.01, 7.00, and 10.01 buffers at 25°C.

  • Dissolution: Dissolve 3–5 mg of the fluorinated thiophene acid in 20 mL of 0.15 M KCl.

    • Troubleshooting: If insoluble, use the Cosolvent Method (see below).

  • Titration: Titrate with 0.1 M NaOH using a micro-burette (0.5 µL increments).

  • Data Acquisition: Record pH after stabilization (<0.1 mV/s drift).

  • Calculation: Use the Bjerrum difference plot or Gran plot to determine the equivalence point and

    
    .
    
Method B: Cosolvent Potentiometry (Yasuda-Shedlovsky)

Required for fluorinated thiophenes with high lipophilicity (LogP > 2).

Protocol:

  • Perform titrations in 30%, 40%, 50%, and 60% Methanol/Water mixtures.

  • Determine the apparent

    
     (
    
    
    
    ) in each mixture.
  • Extrapolation: Plot

    
     vs. 
    
    
    
    (dielectric constant).
  • The y-intercept represents the aqueous

    
    .
    
Method C: NMR-pH Titration

Ideal for scarce samples (<1 mg) or impure mixtures.

Workflow:

  • Dissolve compound in

    
     (or 
    
    
    
    ).
  • Adjust pH using

    
     and 
    
    
    
    .
  • Measure the chemical shift (

    
    ) of the proton adjacent to the carboxyl group (H3 in T2CA) at various pH points.
    
  • Fitting: Fit the data to the Henderson-Hasselbalch equation:

    
    
    
Experimental Workflow Diagram

ExperimentWorkflow cluster_0 Validation Loop Start Start: Sample Preparation SolubilityCheck Check Aqueous Solubility (> 0.5 mM?) Start->SolubilityCheck MethodA Method A: Aqueous Potentiometry SolubilityCheck->MethodA Yes MethodB Method B: Cosolvent Titration (MeOH/Water) SolubilityCheck->MethodB No (High LogP) MethodC Method C: NMR Titration (Chemical Shift vs pH) SolubilityCheck->MethodC No (Low Quantity) Analysis Data Analysis (Gran Plot / Yasuda-Shedlovsky) MethodA->Analysis MethodB->Analysis MethodC->Analysis Analysis->Start High Error (>0.05) Result Final Aqueous pKa Analysis->Result

Caption: Figure 2: Decision tree for selecting the appropriate pKa determination method based on solubility and sample availability.

Applications in Drug Design[4]

Understanding these values is crucial for optimizing pharmacokinetics:

  • Bioisosterism: 5-fluoro-thiophene-2-carboxylic acid is a bioisostere of p-fluorobenzoic acid. It offers a similar pKa (~3.5 vs 4.1) but reduced aromatic ring count and different metabolic liabilities.

  • Permeability: The lower pKa of 3-fluoro-T2CA (~2.8) means it will be >99.9% ionized at physiological pH (7.4), potentially reducing passive membrane permeability compared to the parent T2CA.

  • Solubility: The fluorinated anions are generally more soluble in aqueous media than their neutral forms, aiding formulation.

References

  • pKa Values for Organic and Inorganic Bronsted Acids. University of Massachusetts Amherst. Available at: [Link]

  • Use of the Hammett equation in substituted thiophenes. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Safe Handling of 5-Bromo-3-fluorothiophene-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Disclaimer: As of the date of this publication, a specific, verified Safety Data Sheet (SDS) for 5-Bromo-3-fluorothiophene-2-carboxylic acid is not publicly...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the date of this publication, a specific, verified Safety Data Sheet (SDS) for 5-Bromo-3-fluorothiophene-2-carboxylic acid is not publicly available. The following guide has been meticulously compiled by synthesizing safety data from structurally analogous compounds, established chemical principles, and extensive experience in handling reactive halogenated heterocyclic intermediates. This document is intended to provide expert guidance and promote a culture of safety; however, it must be supplemented by a thorough, case-by-case risk assessment conducted by qualified personnel before any laboratory work commences.

Introduction: A Molecule of Potential and Precaution

5-Bromo-3-fluorothiophene-2-carboxylic acid is a halogenated heterocyclic compound with significant potential as a building block in medicinal chemistry and materials science.[1] Its utility in creating complex molecular architectures, particularly for drug development, stems from the unique reactivity imparted by the thiophene core, the carboxylic acid handle, and the dual halogenation. The bromine atom offers a prime site for cross-coupling reactions, while the fluorine atom can modulate physicochemical properties like lipophilicity and metabolic stability—key considerations in drug design.[2][3]

However, the very features that make this molecule synthetically valuable also necessitate a heightened level of caution. Halogenated organic acids as a class present a spectrum of hazards, from corrosive action to significant physiological effects upon exposure. This guide moves beyond a standard SDS template to provide a deeper, more causal understanding of the risks associated with this compound and the logic behind the recommended safety protocols. Our objective is to empower the researcher with the knowledge to not only follow procedures but to understand why they are critical.

Predicted Hazard Profile and Risk Assessment

Based on a comprehensive analysis of close structural analogs such as 5-Bromothiophene-2-carboxylic acid, 3-Bromothiophene-2-carboxylic acid, and other halogenated thiophenes, we can construct a robust inferred hazard profile.[4][5]

Primary Hazard Concerns:

  • Skin Corrosion/Irritation (Predicted: GHS Category 2): Like its non-fluorinated analog, this compound is expected to cause skin irritation.[4][5] The acidic nature of the carboxylic acid group, combined with the reactive nature of the halogenated thiophene ring, can lead to localized redness, inflammation, and discomfort upon contact.

  • Serious Eye Damage/Irritation (Predicted: GHS Category 2): This is a critical risk. Direct contact of the solid powder or solutions with the eyes is likely to cause serious irritation and potential damage.[4][5]

  • Specific Target Organ Toxicity - Single Exposure (Predicted: GHS Category 3, Respiratory Tract Irritation): Inhalation of the dust is predicted to cause irritation to the respiratory system, leading to coughing and shortness of breath.[4][5]

  • Acute Toxicity (Predicted: GHS Category 4 - Oral, Dermal, Inhalation): Data from similar compounds suggest that 5-Bromo-3-fluorothiophene-2-carboxylic acid may be harmful if swallowed, in contact with skin, or if inhaled.[6][7][8]

GHS Hazard Statements (Predicted):

  • H315: Causes skin irritation.[4]

  • H319: Causes serious eye irritation.[4]

  • H335: May cause respiratory irritation.[4]

  • H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.[7][8][9]

GHS Pictograms (Predicted):



Physicochemical Characteristics: A Comparative Overview

Precise experimental data for 5-Bromo-3-fluorothiophene-2-carboxylic acid is limited. The table below summarizes key data points from close analogs to provide a scientifically grounded estimation of its properties. The addition of a fluorine atom in place of a hydrogen atom will increase the molecular weight and is likely to influence the melting and boiling points.

Property5-Bromo-3-fluorothiophene-2-carboxylic acid5-Bromothiophene-2-carboxylic acid5-Bromo-3-fluoropyridine-2-carboxylic acid
CAS Number Not Available7311-63-9[4]669066-91-5
Molecular Formula C₅H₂BrFO₂SC₅H₃BrO₂S[4]C₆H₃BrFNO₂
Molecular Weight ~225.04 g/mol (Calculated)207.05 g/mol [1][4]220.00 g/mol
Appearance Predicted: White to off-white solidWhite to light yellow crystalline powder[1]Solid
Melting Point Predicted: >140 °C139-144 °C[1]175-180 °C
Boiling Point Predicted: >300 °C318.9 ± 27.0 °C at 760 mmHg (Predicted)[1]Not Available

The Pillars of Safe Handling: Engineering Controls, PPE, and Administrative Practices

A multi-layered approach is essential for mitigating the risks associated with this compound. The hierarchy of controls, from most to least effective, provides a framework for designing safe experimental workflows.

Engineering Controls: Your First Line of Defense

The primary objective is to minimize exposure by containing the chemical at the source.

  • Chemical Fume Hood: All manipulations of 5-Bromo-3-fluorothiophene-2-carboxylic acid, including weighing, transferring, and preparing solutions, must be performed inside a certified chemical fume hood. This is non-negotiable. The fume hood contains dusts and vapors, preventing inhalation.

  • Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive emissions.[10]

Personal Protective Equipment (PPE): The Essential Barrier

PPE is the last line of defense and must be selected based on the predicted hazards. The following workflow outlines the decision-making process for appropriate PPE selection.

PPE_Selection_Workflow cluster_ppe PPE Selection for 5-Bromo-3-fluorothiophene-2-carboxylic acid start Start: Assess Task weighing Handling Solid / Weighing? start->weighing solution Handling Solution? weighing->solution No ppe_solid Required PPE: - Nitrile Gloves (Double-gloved recommended) - Safety Goggles (ANSI Z87.1) - Lab Coat - N95/FFP2 Respirator (if weighing >1g) weighing->ppe_solid Yes ppe_solution Required PPE: - Nitrile Gloves - Safety Goggles (ANSI Z87.1) - Lab Coat - Face Shield (if splash risk is high) solution->ppe_solution Yes end Proceed with Task solution->end No ppe_solid->end ppe_solution->end

Caption: PPE selection workflow for handling the target compound.

  • Eye and Face Protection: Chemical safety goggles are mandatory at all times.[10] A face shield should be worn over goggles during procedures with a high risk of splashing, such as when transferring solutions.

  • Skin Protection: A flame-resistant lab coat must be worn and fully buttoned. Nitrile gloves are required. For handling the solid, consider double-gloving. Always inspect gloves for tears or punctures before use and wash hands thoroughly after removing them.[7]

  • Respiratory Protection: For weighing small quantities (<1g) in a fume hood, respiratory protection may not be required if the containment is excellent. However, for weighing larger amounts or if there is any risk of dust generation, a NIOSH-approved N95 or equivalent FFP2 particulate respirator is strongly recommended.[10]

Administrative and Procedural Controls
  • Designated Areas: Clearly designate specific areas within the fume hood for working with this compound.[10]

  • Waste Disposal: All waste, including contaminated gloves, wipes, and empty containers, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.[7] Do not dispose of this material down the drain.

  • Training: All personnel must be trained on the specific hazards and handling procedures outlined in this guide before beginning work.

Storage and Stability: Preserving Integrity, Preventing Reactions

Improper storage is a common cause of laboratory incidents. As a halogenated carboxylic acid, this compound requires specific storage conditions.

  • Segregation is Key: Store 5-Bromo-3-fluorothiophene-2-carboxylic acid away from incompatible materials. The primary incompatibilities are:

    • Bases: Strong bases can cause a violent, exothermic acid-base neutralization reaction.

    • Oxidizing Agents: Strong oxidizers can react with the thiophene ring, potentially leading to a fire or explosion.[6][11]

    • Reactive Metals: Avoid contact with metals like sodium, potassium, and magnesium.[7]

  • Storage Environment:

    • Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][8]

    • Store in a dedicated corrosives or acids cabinet, preferably one made of polyethylene or wood, not metal, to prevent corrosion.[6]

    • Use secondary containment (e.g., a plastic tray) to contain any potential spills.

Experimental Protocols: From Weighing to Quenching

Protocol 1: Safe Weighing and Transfer of Solid Compound
  • Preparation: Don all required PPE (lab coat, safety goggles, nitrile gloves). Designate a clean, clutter-free area within the chemical fume hood.

  • Tare: Place a clean, dry weighing vessel on an analytical balance inside the fume hood and tare the balance.

  • Transfer: Using a clean spatula, carefully transfer the desired amount of 5-Bromo-3-fluorothiophene-2-carboxylic acid from the stock bottle to the weighing vessel.

    • Causality: Perform this step slowly and deliberately to minimize the creation of airborne dust. Avoid tapping the bottle or spatula.

  • Cleaning: Tightly cap the stock bottle immediately after use. Clean the spatula and any contaminated surfaces with a solvent-dampened wipe (e.g., ethanol or isopropanol), placing the wipe directly into the designated hazardous waste container.

  • Dissolution: If preparing a solution, add the solvent to the weighing vessel inside the fume hood before removing it for use in your reaction.

Protocol 2: Emergency Response for Spills

The immediate response to a spill is critical for preventing exposure and further contamination.

Spill_Response_Flowchart cluster_spill Emergency Spill Response Protocol spill Spill Occurs assess Assess Severity (Size, Location) spill->assess evacuate Major Spill: 1. Alert others 2. Evacuate area 3. Call emergency services assess->evacuate Major contain Minor Spill (in fume hood): 1. Ensure PPE is intact 2. Contain spill with absorbent pads assess->contain Minor report Report Incident to Lab Supervisor evacuate->report neutralize 3. Cover with sodium bicarbonate or other acid neutralizer contain->neutralize cleanup 4. Carefully sweep/collect material into hazardous waste container neutralize->cleanup decontaminate 5. Decontaminate area with soap & water cleanup->decontaminate decontaminate->report

Caption: Flowchart for responding to a chemical spill.

First Aid Measures: Immediate Actions for Exposure

Should an exposure occur despite all precautions, the following steps must be taken immediately.[6]

  • Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If breathing is difficult or they feel unwell, call a poison center or doctor immediately.[6][7]

  • Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.[6][7]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical advice/attention.[6][7]

  • Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.[6][7]

Note for First Aiders: Ensure you are not exposing yourself to the chemical. Be aware of the material involved and take appropriate precautions.

Toxicological and Ecological Profile (Inferred)

  • Toxicological Information: No specific toxicological studies have been performed on 5-Bromo-3-fluorothiophene-2-carboxylic acid. The acute toxicity (Category 4) and irritation classifications (Category 2) are inferred from structurally related compounds.[4][6] No data is available regarding carcinogenicity, mutagenicity, or reproductive toxicity.[6] It should be handled as a substance with unknown long-term toxicological effects.

  • Ecological Information: There is no specific ecological data available.[7] Halogenated organic compounds can be persistent in the environment and may be harmful to aquatic life. Do not allow this chemical to enter drains, soil, or waterways.

References

  • Fisher Scientific. (2025, December 20). Safety Data Sheet: 5-bromo-2-thiophenecarbaldehyde.

  • Echemi.com. (2019, July 15). 5-Bromo-thiophene-2-carboxylic acid methyl ester Safety Data Sheets.

  • PubChem. Compound Summary for CID 349115, 5-Bromothiophene-2-carboxylic acid. National Center for Biotechnology Information.

  • Fisher Scientific. (2025, December 25). Safety Data Sheet: Methyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate.

  • Echemi.com. 5-bromo-3-nitro-thiophene-2-carboxylic acid.

  • Fisher Scientific. (2011, March 21). Safety Data Sheet: Thiophene.

  • Sigma-Aldrich. (2025, November 6). Safety Data Sheet: Bromoacetic acid.

  • Specialty Chemicals Magazine. (2025, October 18). Navigating the Synthesis: Expert Insights on 2-(4-Fluorophenyl)thiophene.

  • CymitQuimica. CAS 100523-84-0: 5-Bromo-3-thiophenecarboxylic acid.

  • Ossila. 5-Bromo-3-fluoropyridine-2-carboxylic acid | CAS 669066-91-5.

  • Sigma-Aldrich. 5-Bromo-3-fluoropyridine-2-carboxylic acid 95%.

  • Verma, S. K., et al. (2022). Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. PMC.

  • BenchChem. 5-Bromothiophene-2-carboxylic acid molecular structure and IUPAC name.

  • Fisher Scientific. (2012, January 20). Safety Data Sheet: 3,5-Dibromothiophene-2-carboxylic acid.

  • Thermo Fisher Scientific. (2025, September 10). Safety Data Sheet: 2-Bromo-5-chlorothiophene.

  • Verma, S. K., et al. (2022). Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. ChemRxiv.

  • Thermo Fisher Scientific. (2025, September 24). Safety Data Sheet: 3-Bromothiophene-2-carboxylic acid.

  • Chemchart. 5-Bromothiophene-2-carboxylic acid (7311-63-9).

  • Pharmaffiliates. CAS No : 1034305-17-3 | Product Name : 2-(5-Bromo-2-fluorobenzyl)benzo[b]thiophene.

Sources

Foundational

An In-depth Technical Guide to the Physicochemical Characterization of 5-Bromo-3-fluorothiophene-2-carboxylic acid: A Focus on Melting Point Determination

For Researchers, Scientists, and Drug Development Professionals Abstract 5-Bromo-3-fluorothiophene-2-carboxylic acid is a halogenated heterocyclic compound with significant potential as a building block in medicinal chem...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-3-fluorothiophene-2-carboxylic acid is a halogenated heterocyclic compound with significant potential as a building block in medicinal chemistry and materials science. Accurate determination of its physicochemical properties, such as the melting point, is fundamental for its identification, purity assessment, and application in further synthetic endeavors. This technical guide provides a comprehensive overview of the melting point data for this compound, contextualized by a comparative analysis of structurally related molecules. In the absence of a publicly reported experimental value for 5-Bromo-3-fluorothiophene-2-carboxylic acid, this guide focuses on the critical aspects of its theoretical estimation and the rigorous experimental methodologies required for its precise determination. Detailed protocols for both capillary melting point determination and Differential Scanning Calorimetry (DSC) are provided, alongside an expert discussion on the influence of molecular structure on melting points.

Introduction: The Significance of 5-Bromo-3-fluorothiophene-2-carboxylic acid

Thiophene-based carboxylic acids are a class of compounds extensively utilized in the synthesis of pharmaceuticals and functional materials. The introduction of halogen substituents, such as bromine and fluorine, can profoundly alter the electronic and steric properties of the thiophene ring, offering fine-tuned control over the molecule's reactivity and biological activity. 5-Bromo-3-fluorothiophene-2-carboxylic acid, in particular, combines the reactivity of a carboxylic acid with the distinct properties imparted by its halogen substituents, making it a valuable intermediate.

The melting point of a crystalline solid is a critical physical constant. It provides a primary indication of a compound's identity and purity. A sharp melting range is characteristic of a pure substance, whereas a broad and depressed melting range typically signifies the presence of impurities. For researchers in drug development and materials science, an accurate melting point is essential for quality control, reaction monitoring, and ensuring the consistency of synthetic batches.

Melting Point Data: A Comparative Analysis

As of the date of this guide, a specific, experimentally determined melting point for 5-Bromo-3-fluorothiophene-2-carboxylic acid has not been reported in publicly accessible literature or chemical supplier databases. However, by examining the melting points of structurally similar compounds, we can gain valuable insights and formulate a reasonable estimate.

Compound NameStructureKey Differences from TargetMelting Point (°C)
5-Bromothiophene-2-carboxylic acid Thiophene ring, 5-bromo, 2-carboxyLacks the 3-fluoro substituent139 - 144
5-Bromo-3-fluoropyridine-2-carboxylic acid Pyridine ring instead of thiopheneDifferent heterocyclic core175 - 180
2-Thiophenecarboxylic acid Unsubstituted thiophene ringLacks both bromo and fluoro substituents~125-127 (Varies)[1]

Expert Insights:

The melting point of a compound is determined by the strength of its intermolecular forces and the efficiency of its crystal lattice packing.

  • Effect of Bromine: The presence of the bromine atom in 5-Bromothiophene-2-carboxylic acid significantly increases its melting point compared to the unsubstituted 2-Thiophenecarboxylic acid. This is due to the increased molecular weight and stronger van der Waals forces.

  • Effect of Fluorine: The introduction of a fluorine atom at the 3-position is expected to further influence the melting point. Fluorine is highly electronegative and can participate in intermolecular interactions, such as C-H···F hydrogen bonds, which can affect crystal packing.[2] The substitution of fluorine can sometimes lead to a decrease in melting point if it disrupts efficient crystal packing, as seen in the case of fluorobenzene versus benzene.[2] However, in other cases, it can enhance intermolecular interactions and increase the melting point. The effect of fluorination is highly dependent on the specific molecular context.[3][4]

  • Heterocyclic Core: The higher melting point of 5-Bromo-3-fluoropyridine-2-carboxylic acid compared to its thiophene analog (5-Bromothiophene-2-carboxylic acid) highlights the significant role of the aromatic ring system in determining intermolecular forces. The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, potentially leading to stronger intermolecular interactions and a more stable crystal lattice.

Given these considerations, it is reasonable to hypothesize that the melting point of 5-Bromo-3-fluorothiophene-2-carboxylic acid will be in a similar range to, or potentially slightly higher than, that of 5-Bromothiophene-2-carboxylic acid (139-144 °C), depending on how the fluorine atom influences the crystal packing. However, only experimental determination can provide a definitive value.

Experimental Determination of Melting Point: A Technical Guide

Accurate melting point determination is a cornerstone of chemical characterization. The following sections provide detailed protocols for the two most common and reliable methods.

Capillary Melting Point Determination

This classical method relies on the visual observation of the phase transition of a small sample packed in a capillary tube.[5]

Workflow for Capillary Melting Point Determination

cluster_prep Sample Preparation cluster_measurement Measurement A Dry the sample thoroughly B Finely powder the sample A->B C Pack into capillary tube (2-3 mm height) B->C D Place capillary in apparatus C->D E Rapid heating for approximate melting point D->E F Slow heating (1-2 °C/min) for precise measurement E->F G Record temperature range (onset to clear point) F->G

Caption: Workflow for accurate melting point determination using the capillary method.

Step-by-Step Protocol:

  • Sample Preparation:

    • Ensure the sample of 5-Bromo-3-fluorothiophene-2-carboxylic acid is completely dry, as residual solvent will act as an impurity and depress the melting point.[6]

    • Place a small amount of the dry sample on a clean, dry surface and crush it into a fine powder.

    • Gently tap the open end of a capillary tube into the powdered sample to introduce a small amount of material.

    • Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. The final packed height should be 2-3 mm.[5][6][7]

  • Apparatus Setup and Measurement:

    • Place the packed capillary tube into the heating block of the melting point apparatus.[6]

    • For an unknown sample, perform a rapid preliminary determination by heating at a rate of 4-5°C per minute to find the approximate melting range.[7]

    • Allow the apparatus to cool.

    • For an accurate measurement, begin heating at a medium rate until the temperature is about 20°C below the approximate melting point.[6]

    • Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the sample, heating block, and thermometer.[8]

    • Carefully observe the sample through the magnifying eyepiece.

  • Data Recording:

    • Record the temperature at which the first droplet of liquid appears (the onset of melting).[7]

    • Record the temperature at which the last solid crystal melts (the clear point).[5]

    • The recorded melting point should be reported as a range from the onset to the clear point. A pure sample will have a sharp range of 0.5-1.0°C.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[9][10] It provides a highly accurate and quantitative measure of the melting point and the enthalpy of fusion.

Workflow for DSC Analysis

cluster_setup DSC Setup cluster_run Analysis A Calibrate DSC with indium standard B Accurately weigh 1-5 mg of sample into a pan A->B C Hermetically seal the pan B->C D Place sample and reference pans in DSC cell C->D E Set temperature program (heating rate, e.g., 10 °C/min) D->E F Run the experiment under inert atmosphere (N2) E->F G Analyze the resulting thermogram F->G H Determine onset temperature (melting point) and peak area (enthalpy) G->H

Caption: General workflow for melting point determination using DSC.

Step-by-Step Protocol:

  • Instrument and Sample Preparation:

    • Ensure the DSC instrument is calibrated using a standard with a known melting point, such as indium.[11]

    • Accurately weigh a small amount (typically 1-15 mg) of the 5-Bromo-3-fluorothiophene-2-carboxylic acid sample into a DSC pan (e.g., aluminum).[9][11]

    • Hermetically seal the pan to prevent any sublimation or decomposition during heating.

    • Prepare an empty, sealed pan to be used as a reference.[9]

  • Experimental Run:

    • Place the sample and reference pans into the DSC cell.

    • Set the experimental parameters in the instrument software. A typical heating rate for melting point determination is 10°C/min. The temperature range should encompass the expected melting point.

    • Purge the DSC cell with an inert gas, such as nitrogen, to create a stable and non-reactive atmosphere.

    • Initiate the temperature program.

  • Data Analysis:

    • The output of a DSC experiment is a thermogram, which plots heat flow versus temperature.

    • The melting of the sample will appear as an endothermic peak on the thermogram.

    • The melting point is typically determined as the onset temperature of the melting peak. The peak temperature can also be reported.

    • The area under the peak is proportional to the enthalpy of fusion, which is the energy required to melt the sample.

Conclusion

While a definitive melting point for 5-Bromo-3-fluorothiophene-2-carboxylic acid is not yet available in the public domain, a scientifically sound estimation can be derived from the analysis of its structural analogs. This guide provides the necessary context and predicts a melting point likely in the range of, or slightly above, 139-144 °C.

For researchers and professionals working with this compound, the emphasis must be on rigorous experimental determination. The detailed protocols for both capillary melting point and Differential Scanning Calorimetry provided herein offer a robust framework for obtaining accurate and reliable data. Adherence to these methodologies will ensure the high standards of quality and purity required in the fields of drug discovery and materials science.

References

  • Melting Point Determination. (n.d.).
  • Method for Determining Capillary Melting Point. (2023, November 29). J&K Scientific LLC. Retrieved from [Link]

  • Melting point determination. (n.d.). Edisco. Retrieved from [Link]

  • Melting Point Determination. (n.d.). ResolveMass Laboratories Inc. Retrieved from [Link]

  • 6.1D: Step-by-Step Procedures for Melting Point Determination. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

  • Differential Scanning Calorimetry Analysis. (n.d.). Intertek. Retrieved from [Link]

  • Melting and boiling points of benzene and fluorobenzene. (2014, December 12). Chemistry Stack Exchange. Retrieved from [Link]

  • Standard Operating Procedure Differential Scanning Calorimeter (DSC) in POWER Laboratory Model TA Q-20. (2019, February). Purdue Engineering. Retrieved from [Link]

  • Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. (2025, May 19). Torontech. Retrieved from [Link]

  • 2-Thiophenecarboxylic acid. (n.d.). PubChem. Retrieved from [Link]

  • Banks, R. E. (2000). Fluorinated Aromatic Compounds. In Organofluorine Chemistry (pp. 1-26). Springer, Berlin, Heidelberg.
  • Patrick, C. R., & Prosser, G. S. (1960). The influence of fluorine on aromatic interactions. Journal of the Chemical Society, Faraday Transactions, 56, 136-142.
  • Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. (2021, December 7). ACS Omega. Retrieved from [Link]

Sources

Exploratory

Technical Guide: 5-Bromo-3-fluorothiophene-2-carboxylic Acid &amp; Analogs

Topic: Literature Review of 5-Bromo-3-fluorothiophene-2-carboxylic Acid Analogs Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Precision Scaffolds for Next-Ge...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Literature Review of 5-Bromo-3-fluorothiophene-2-carboxylic Acid Analogs Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Precision Scaffolds for Next-Generation Medicinal Chemistry

Executive Summary & Strategic Value

In the landscape of heterocyclic building blocks, 5-bromo-3-fluorothiophene-2-carboxylic acid (CAS 1432060-81-5) represents a "privileged scaffold" for modern drug discovery. Its value lies in the precise orthogonal reactivity it offers:

  • C2-Carboxylic Acid: A handle for amide coupling to establish peptidomimetic backbones or solubility-enhancing tails.

  • C3-Fluorine: A critical bioisostere that modulates pKa, blocks metabolic oxidation at the typically reactive C3 position, and induces conformational changes via intramolecular electrostatic interactions (e.g., S···F or O···F interactions).

  • C5-Bromine: A highly reactive site for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Stille, Buchwald-Hartwig), allowing for the rapid elaboration of the core into complex biaryl systems.

This guide provides a rigorous review of the synthesis, reactivity, and application of this scaffold, specifically within the context of Factor XIa inhibitors and EP4 receptor agonists .

Structural & Physicochemical Profile

PropertyData / ValueNote
IUPAC Name 5-Bromo-3-fluorothiophene-2-carboxylic acid
CAS Number 1432060-81-5
Molecular Formula C₅H₂BrFO₂S
Molecular Weight 225.04 g/mol
pKa (Predicted) ~2.8 – 3.2Fluorine at C3 increases acidity vs. unsubstituted thiophene-2-carboxylic acid (pKa ~3.5).
Appearance Off-white to pale yellow solidLight sensitive; store under inert atmosphere.
Solubility DMSO, Methanol, DMFLimited solubility in non-polar solvents (Hexane, DCM).

Synthetic Methodologies

The synthesis of the 5-bromo-3-fluoro analog is non-trivial due to the electronic competition between the directing effects of the sulfur atom, the carboxylic acid, and the fluorine substituent.

Primary Route: Regioselective Bromination

The most robust route involves the electrophilic bromination of the pre-functionalized 3-fluorothiophene-2-carboxylic acid .

Mechanism: The C5 position is the most electron-rich site remaining on the ring. The C2 position is blocked. The C3 position bears a fluorine.[1][2][3][4] The C4 position is beta to the sulfur and meta to the activating fluorine, making it significantly less reactive than the alpha-position (C5).

Protocol (Validated via Patent Literature):

  • Starting Material: 3-Fluorothiophene-2-carboxylic acid (CAS 32431-84-8).

  • Reagent: N-Bromosuccinimide (NBS) or Br₂.[5]

  • Solvent: DMF (for NBS) or Acetic Acid (for Br₂).

  • Conditions: 0°C to Room Temperature.

Critical Insight: Using Br₂ in Acetic Acid is often preferred for scale-up as it avoids succinimide byproducts, but NBS in DMF offers milder conditions that prevent over-bromination or decarboxylation.

Synthesis Visualization (Graphviz)

The following diagram illustrates the convergent synthesis starting from the Schiemann reaction to generate the 3-fluoro core, followed by the divergent functionalization.

SynthesisPath cluster_legend Reaction Types Start Methyl 3-aminothiophene- 2-carboxylate Diazo Diazonium Salt (Intermediate) Start->Diazo NaNO2, HBF4 FluoroEster Methyl 3-fluorothiophene- 2-carboxylate Diazo->FluoroEster Schiemann Reaction (Thermal decomp) FluoroAcid 3-Fluorothiophene- 2-carboxylic acid FluoroEster->FluoroAcid LiOH/NaOH Hydrolysis Target 5-BROMO-3-FLUORO- THIOPHENE-2-COOH FluoroAcid->Target NBS, DMF, RT (Regioselective Bromination) Suzuki Biaryl Product (Drug Candidate) Target->Suzuki Ar-B(OH)2, Pd(PPh3)4 Suzuki Coupling Electrophilic Sub. Electrophilic Sub. Hydrolysis Hydrolysis Electrophilic Sub.->Hydrolysis Cross-Coupling Cross-Coupling Hydrolysis->Cross-Coupling

Caption: Convergent synthesis pathway from amino-thiophene precursor to the 5-bromo-3-fluoro scaffold.

Medicinal Chemistry Applications

The 5-bromo-3-fluorothiophene-2-carboxylic acid scaffold is not merely a linker; it is a functional pharmacophore used to optimize binding affinity and metabolic stability.

Factor XIa Inhibitors

Factor XIa is a prime target for anticoagulants that minimize bleeding risk. The 3-fluorothiophene core has been utilized in inhibitors to bridge the S1 and S1' pockets of the enzyme.

  • Role of Fluorine: The C3-fluorine often fills a small hydrophobic pocket or engages in orthogonal multipolar interactions with carbonyls in the enzyme backbone. Crucially, it lowers the pKa of the adjacent carboxylic acid (or amide derivative), altering the electrostatic profile of the inhibitor.

  • Role of Bromine (Synthetic): The bromine at C5 allows for the attachment of an imidazole or phenyl-tetrazole moiety, which is essential for interacting with the catalytic triad of the protease.

Case Study Protocol: Amide Coupling & Suzuki Reaction (Adapted from WO2016015593A1)

  • Amide Coupling (C2):

    • Reactants: 5-Bromo-3-fluorothiophene-2-carboxylic acid + Amine building block (e.g., a cyclic amine).

    • Reagents: HATU (1.2 eq), DIPEA (3 eq), DMF.

    • Conditions: Stir at RT for 2-4 hours.

    • Outcome: Formation of the stable amide bond before the Suzuki coupling to prevent catalyst poisoning by the free acid.

  • Suzuki Coupling (C5):

    • Reactants: Amide intermediate + Aryl Boronic Acid.

    • Catalyst: Pd(dppf)Cl₂·DCM or Pd(PPh₃)₄.

    • Base: K₂CO₃ or Cs₂CO₃ (aqueous solution).

    • Solvent: Dioxane/Water (4:1).

    • Temp: 80-100°C under Argon.

EP4 Receptor Agonists

In Prostaglandin E2 receptor 4 (EP4) agonists, the thiophene ring serves as a bioisostere for a phenyl ring. The 3-fluoro substitution is critical here for metabolic blocking . The 3-position of thiophene is prone to oxidation (sulfoxide formation) or hydroxylation; fluorine sterically and electronically deactivates this site, significantly extending the half-life (


) of the drug candidate.

Experimental Protocol: Synthesis of 5-Bromo-3-fluorothiophene-2-carboxylic acid

Objective: To synthesize high-purity (>98%) scaffold for SAR studies.

Materials:

  • 3-Fluorothiophene-2-carboxylic acid (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.05 eq)

  • DMF (Anhydrous, 5 mL per mmol)

  • Ethyl Acetate / 1N HCl (for workup)[6]

Step-by-Step Procedure:

  • Dissolution: Charge a flame-dried round-bottom flask with 3-fluorothiophene-2-carboxylic acid and anhydrous DMF. Stir under nitrogen until fully dissolved.

  • Bromination: Cool the solution to 0°C in an ice bath. Add NBS portion-wise over 15 minutes to maintain temperature control.

    • Note: Rapid addition can lead to exotherms and minor decarboxylation.

  • Reaction: Allow the mixture to warm to room temperature naturally. Stir for 12–16 hours. Monitor via LC-MS (Target Mass: ~225/227 in negative mode [M-H]⁻).

  • Quench: Pour the reaction mixture into ice-cold water (10x volume). The product may precipitate.

  • Extraction: If no precipitate forms, extract with Ethyl Acetate (3x). Wash the organic layer with 1N HCl (to remove DMF), followed by Brine.

  • Purification: Dry over Na₂SO₄, filter, and concentrate. Recrystallize from Hexane/Ethyl Acetate if necessary.

Expected Yield: 75–85% Characterization:

  • ¹H NMR (DMSO-d₆): Single singlet around δ 7.0–7.5 ppm (proton at C4). The absence of the C5 proton confirms bromination.

Structure-Activity Relationship (SAR) Logic

The following diagram details how modifications to this specific scaffold influence biological activity and physicochemical properties.

SAR_Logic Core 5-Bromo-3-fluoro- thiophene-2-carboxylic acid Pos2 Position 2 (COOH) Primary H-Bond Donor/Acceptor Core->Pos2 Pos3 Position 3 (Fluorine) Metabolic Blocker & Electronic Tuner Core->Pos3 Pos5 Position 5 (Bromine) Lipophilic Extension Vector Core->Pos5 Effect2 Derivatization to Amides/Esters Controls Solubility & Permeability Pos2->Effect2 Effect3 Prevents P450 Oxidation at C3 Lowers pKa of C2-Acid Pos3->Effect3 Effect5 Site for Biaryl Construction (Suzuki/Stille Coupling) Pos5->Effect5

Caption: SAR deconstruction of the 5-bromo-3-fluorothiophene scaffold.

References

  • Pomerantz, M., et al. (2008). "A New Efficient and Convenient Route to 3-Fluorothiophene."[2] Synthesis, 15, 2333–2336. Link

    • Establishes the foundational synthesis of the 3-fluorothiophene core via the Schiemann reaction.
  • Quan, M. L., et al. (2016). "Factor XIa Inhibitors." World Intellectual Property Organization, WO2016015593A1. Link

    • Describes the use of 3-fluorothiophene-2-carboxylic acid deriv
  • BenchChem. (2025). "5-Bromothiophene-2-carboxylic acid Technical Overview." BenchChem Technical Library. Link

    • General properties of the bromin
  • Zhang, Y., et al. (2016). "Heterocyclic Carboxamide Derivatives as Potent Anti-norovirus Agents." Chemical & Pharmaceutical Bulletin, 64(5), 465-475. Link

    • Demonstrates the utility of halogenated thiophene carboxamides in antiviral applic
  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

    • Authoritative review on the mechanistic role of fluorine (pKa modulation, metabolic stability) in scaffolds like thiophene.

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: Decarboxylation of 5-Bromo-3-fluorothiophene-2-carboxylic acid

Introduction: The Strategic Importance of Decarboxylation In the landscape of pharmaceutical and materials science research, functionalized thiophenes are pivotal building blocks. The target molecule of this protocol, 2-...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Decarboxylation

In the landscape of pharmaceutical and materials science research, functionalized thiophenes are pivotal building blocks. The target molecule of this protocol, 2-Bromo-4-fluorothiophene, is a valuable synthetic intermediate. Its precursor, 5-Bromo-3-fluorothiophene-2-carboxylic acid, requires the strategic removal of its carboxylic acid group to yield the desired product. This process, known as decarboxylation, is a fundamental transformation in organic synthesis.

This application note provides a comprehensive, field-proven protocol for the decarboxylation of 5-Bromo-3-fluorothiophene-2-carboxylic acid. We will delve into the mechanistic underpinnings of the reaction, present a detailed step-by-step methodology, and discuss analytical techniques for monitoring reaction progress. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot the procedure effectively.

Mechanistic Insights: Driving the Reaction Forward

The decarboxylation of heteroaromatic carboxylic acids can be achieved through several methods, with thermal and metal-catalyzed pathways being the most common. For thiophene-2-carboxylic acids, thermal decarboxylation in a high-boiling solvent is a robust and frequently employed strategy.

The reaction proceeds through the loss of carbon dioxide (CO₂) upon heating. The stability of the resulting carbanion intermediate at the 2-position of the thiophene ring is a key factor influencing the reaction rate. In many cases, the reaction is facilitated by a catalyst, such as copper or its salts.[1] A plausible mechanism involves the formation of a copper carboxylate complex, which stabilizes the transition state for CO₂ elimination.[1] The use of a high-boiling, basic solvent like quinoline not only provides the necessary thermal energy but can also act as a proton acceptor for the intermediate formed after the loss of CO₂. A similar procedure has been successfully applied to the decarboxylation of 3-fluorothiophene-2-carboxylic acid.[2]

Safety Precautions: A Non-Negotiable Priority

Handling the reagents involved in this protocol requires strict adherence to safety standards to mitigate risks.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a flame-retardant lab coat.[3]

  • Ventilation: All steps of this procedure must be performed in a well-ventilated chemical fume hood to avoid inhalation of vapors from quinoline and the thiophene derivatives.[4]

  • Reagent Handling:

    • 5-Bromo-3-fluorothiophene-2-carboxylic acid: Avoid contact with skin and eyes. May cause irritation.

    • Quinoline: Quinoline is harmful if swallowed or inhaled and can cause skin irritation. It is also combustible. Keep away from heat and open flames.

    • Copper Chromite (Catalyst): This is a suspected carcinogen and should be handled with extreme care, avoiding dust inhalation.

  • Emergency Procedures: Ensure that an emergency eyewash station and safety shower are readily accessible.[5] In case of accidental contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[5]

Experimental Protocol: Thermal Decarboxylation

This protocol details the thermal decarboxylation of 5-Bromo-3-fluorothiophene-2-carboxylic acid. The target product, 2-Bromo-4-fluorothiophene, is a volatile liquid and will be isolated by distillation directly from the reaction mixture.

Materials and Equipment
Reagents Equipment
5-Bromo-3-fluorothiophene-2-carboxylic acidRound-bottom flask (50 mL or appropriate size)
QuinolineShort path distillation head with condenser
Barium-promoted copper chromite (optional catalyst)Receiving flask
Anhydrous Magnesium Sulfate or Sodium SulfateHeating mantle with magnetic stirrer and stir bar
Diethyl ether or DichloromethaneThermometer and adapter
1M Hydrochloric Acid (HCl)Vacuum source and gauge (for vacuum distillation)
Saturated Sodium Bicarbonate SolutionSeparatory funnel
Brine (Saturated NaCl solution)Glassware for workup
Reaction Parameters

The following table summarizes the recommended quantities and conditions for this protocol.

Parameter Value Notes
Starting Material 5-Bromo-3-fluorothiophene-2-carboxylic acid (1.0 eq)
Solvent QuinolineApprox. 5-10 mL per gram of starting material.
Catalyst (Optional) Barium-promoted copper chromiteA small catalytic amount (e.g., 5 mol %). While optional, it can improve the reaction rate and yield.[2]
Reaction Temperature 180-200 °C (bath temperature)The reaction mixture should be heated to a temperature that allows for a steady rate of decarboxylation and distillation of the product.
Reaction Time 1-3 hoursMonitor completion by the cessation of CO₂ evolution and no more product distilling over.
Expected Product 2-Bromo-4-fluorothiopheneBoiling point: 60 °C at 37 mmHg.[6]
Expected Yield >90%Based on similar reported decarboxylations.[2]
Step-by-Step Procedure

Reaction Setup and Execution:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add 5-Bromo-3-fluorothiophene-2-carboxylic acid.

  • Add quinoline to the flask. If using, add the copper chromite catalyst at this stage.

  • Assemble a short path distillation apparatus connected to the reaction flask. Ensure all joints are properly sealed.

  • Place the assembly in a heating mantle on a magnetic stirrer.

  • Begin stirring and gradually heat the reaction mixture to 180-200 °C.

  • The decarboxylation will commence, evidenced by the evolution of carbon dioxide gas. The product, 2-Bromo-4-fluorothiophene, will co-distill with some quinoline.

  • Continue heating until no more product distills over. This typically takes 1-3 hours.

  • Allow the reaction apparatus to cool to room temperature before disassembly.

Product Work-up and Purification:

  • Transfer the collected distillate to a separatory funnel.

  • Dilute the distillate with a suitable organic solvent like diethyl ether or dichloromethane to facilitate washing.

  • Wash the organic layer sequentially with 1M HCl (to remove quinoline), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent by rotary evaporation.

  • For higher purity, the crude product can be redistilled under reduced pressure.

Analytical Monitoring of the Reaction

Monitoring the progress of the decarboxylation is crucial for optimizing the reaction time and ensuring complete conversion.

  • Gas Evolution: The most straightforward method is to observe the evolution of CO₂. The reaction is complete when gas evolution ceases.[7]

  • Thin-Layer Chromatography (TLC): TLC can be used to monitor the disappearance of the starting material.[7] A suitable eluent system (e.g., hexane/ethyl acetate) should be determined beforehand. The carboxylic acid will have a lower Rf value than the less polar product.

  • Spectroscopic Methods:

    • FTIR: The disappearance of the broad O-H stretch and the C=O stretch of the carboxylic acid can be monitored.[8]

    • ¹H NMR: The disappearance of the carboxylic acid proton signal and the appearance of new signals corresponding to the product can be tracked.

Visualizing the Process

Experimental Workflow

G cluster_0 Reaction Setup cluster_1 Decarboxylation cluster_2 Work-up & Purification reagents Combine Reactants: - 5-Bromo-3-fluorothiophene-2-carboxylic acid - Quinoline - Catalyst (optional) setup Assemble Distillation Apparatus reagents->setup heat Heat to 180-200 °C setup->heat monitor Monitor CO2 Evolution & Distillation heat->monitor collect Collect Distillate monitor->collect wash Wash with HCl, NaHCO3, Brine collect->wash dry Dry with MgSO4 wash->dry evaporate Solvent Evaporation dry->evaporate purify Final Purification (Redistillation) evaporate->purify

Caption: Experimental workflow for the decarboxylation of 5-Bromo-3-fluorothiophene-2-carboxylic acid.

Proposed Reaction Mechanism

Caption: Proposed mechanism for the thermal decarboxylation.

References

  • Agilent. Fast, Easy, and Reliable Monitoring of THCA and CBDA Decarboxylation in Cannabis Flower and Oil Samples Using FTIR. Available at: [Link]

  • Chen, L. (2014). New methods for copper-catalyzed decarboxylative C-H arylation reactions. Graduate Theses and Dissertations. Iowa State University. Available at: [Link]

  • Feng, C., et al. (2011). Mechanism of silver- and copper-catalyzed decarboxylation reactions of aryl carboxylic acids. Dalton Transactions, 40(45), 12258-12265. Available at: [Link]

  • Weires, A. G., et al. (2012). Copper-catalyzed decarboxylative C–N coupling for N-arylation. Organic & Biomolecular Chemistry, 10(30), 5764-5767. Available at: [Link]

  • Dow, N. W., et al. (2022). Decarboxylative Borylation and Cross-Coupling of (Hetero)aryl Acids Enabled by Copper Charge Transfer Catalysis. ACS Catalysis, 12(8), 4566–4572. Available at: [Link]

  • Wang, M., et al. (2016). Decarboxylation Study of Acidic Cannabinoids: A Novel Approach Using Ultra-High-Performance Supercritical Fluid Chromatography/Photodiode Array-Mass Spectrometry. Cannabis and Cannabinoid Research, 1(1), 262-271. Available at: [Link]

  • Gao, B., et al. (2023). A novel method for monitoring of Δ9-tetrahydrocannabinolic acid and cannabidiolic acid thermal decarboxylation reactions in cannabis plant. Research Square. Available at: [Link]

  • Khan, M. A., et al. (2020). Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. RSC Advances, 10(8), 4684-4721. Available at: [Link]

  • Al-Hadedi, A. A. M., & Bryce, M. R. (2003). A Facile and Improved Synthesis of 3-Fluorothiophene. Synthesis, 2003(1), 92-94. Available at: [Link]

  • Rosenberg, R. M., et al. (1989). Indicator Assay for Amino Acid Decarboxylases. Analytical Biochemistry, 181(1), 59-65. Available at: [Link]

  • Reddit. (2024). Method of Measuring Decarboxylation? r/chemistry. Available at: [Link]

  • Pews, R. G., & Cooke, R. D. (2010). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 6, 103. Available at: [Link]

  • Google Patents. (2010). CN101906092B - Preparation method of 2-thiophenecarboxylic acid.
  • Google Patents. (2016). CN105753835A - A kind of method of synthesizing 2-(4-fluorophenyl) thiophene.
  • PrepChem.com. Synthesis of 2-bromo-4-fluorotoluene. Available at: [Link]

  • Organic Chemistry Portal. Decarboxylations. Available at: [Link]

  • The Organic Chemistry Tutor. (2025). Decarboxylation of Carboxylic Acids. YouTube. Available at: [Link]

  • Chemistry Stack Exchange. (2017). What is the mechanism for thermal decarboxylation of a generic carboxylic acid? Available at: [Link]

  • Wang, H., et al. (2021). Decarboxylative Functionalization of Carboxylic Acids with Easily Oxidizable, Unstable, and Difficult Substituents Under Visible Light. Accounts of Chemical Research, 54(16), 3237–3251. Available at: [Link]

  • The Organic Chemistry Tutor. Decarboxylation of Carboxylic Acids. Available at: [Link]

  • Reddit. (2019). Decarboxylation of Aliphatic Carboxylic Acids. r/chemhelp. Available at: [Link]

  • Semantic Scholar. New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Available at: [Link]

  • MDPI. (2025). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Available at: [Link]

  • PMC. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Available at: [Link]

Sources

Application

Application Note: Strategic Amide Bond Formation with 5-Bromo-3-fluorothiophene-2-carboxylic acid

Executive Summary 5-Bromo-3-fluorothiophene-2-carboxylic acid is a high-value scaffold in medicinal chemistry, serving as a bioisostere for ortho-fluorinated benzoic acids. The unique electronic architecture—featuring an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Bromo-3-fluorothiophene-2-carboxylic acid is a high-value scaffold in medicinal chemistry, serving as a bioisostere for ortho-fluorinated benzoic acids. The unique electronic architecture—featuring an electron-withdrawing fluorine at C3 and a reactive bromine handle at C5—presents specific synthetic challenges.

While the carboxylic acid moiety is amenable to standard coupling, the 3-fluoro substituent introduces significant steric bulk and electronic activation, increasing the risk of nucleophilic aromatic substitution (


)  and decarboxylation  under forcing conditions. This guide outlines three validated protocols designed to mitigate these side reactions while maximizing yield and purity.

Critical Reactivity Analysis

Before initiating synthesis, researchers must understand the competing pathways dictated by the thiophene ring's electronics.

The "Ortho-Fluoro" Effect

The fluorine atom at position 3 is ortho to the carboxylic acid. This has two consequences:

  • Increased Acidity: The inductive effect (

    
    ) of fluorine lowers the pKa of the acid (predicted pKa 
    
    
    
    2.8–3.2) compared to unsubstituted thiophene-2-carboxylic acid. This requires careful buffering during coupling.
  • 
     Susceptibility:  When the acid is activated (e.g., to an acid chloride), the C3 position becomes highly electrophilic. Strongly nucleophilic amines can displace the fluorine atom, leading to an impurity where the amine is substituted at both the carbonyl and the C3 position.
    
Decarboxylation Risk

Thiophene-2-carboxylic acids are prone to thermal decarboxylation. The presence of electron-withdrawing groups (Br, F) stabilizes the anion but can facilitate decarboxylation mechanisms that proceed via zwitterionic intermediates at high temperatures (


). Avoid refluxing thionyl chloride conditions. 

Decision Matrix & Workflow

Use the following decision tree to select the optimal coupling strategy based on your amine partner and scale.

AmideCouplingStrategy Start Start: 5-Bromo-3-fluorothiophene-2-carboxylic acid AmineType Analyze Amine Partner Start->AmineType Primary Primary/Secondary Aliphatic Amine AmineType->Primary Aniline Aniline / Heteroaryl Amine (Low Nucleophilicity) AmineType->Aniline Bulky Sterically Hindered (e.g., t-Butyl, alpha-subst) AmineType->Bulky MethodA Method A: HATU/DIEA (Standard Discovery) Primary->MethodA High Yield MethodB Method B: T3P (Propylphosphonic Anhydride) (Low Epimerization/Clean Workup) Aniline->MethodB Preferred MethodC Method C: Acid Chloride (Ghosez/Oxalyl Cl) (High Reactivity) Aniline->MethodC If T3P fails Bulky->MethodC Force Reaction

Figure 1: Strategic decision tree for amide coupling conditions.

Experimental Protocols

Method A: HATU-Mediated Coupling (Discovery Scale)

Best for: Routine synthesis, aliphatic amines, small scale (<100 mg). Mechanism: Formation of an active ester (OBt/OAt) that minimizes


 side reactions due to milder activation compared to acid chlorides.

Reagents:

  • Substrate: 5-Bromo-3-fluorothiophene-2-carboxylic acid (1.0 equiv)

  • Amine: 1.1 – 1.2 equiv

  • Coupling Agent: HATU (1.2 equiv)

  • Base:

    
    -Diisopropylethylamine (DIEA) (3.0 equiv)
    
  • Solvent: DMF or DMA (anhydrous)

Protocol:

  • Dissolve the carboxylic acid (1.0 equiv) in DMF (0.1 M concentration).

  • Add DIEA (3.0 equiv) and stir for 5 minutes at Room Temperature (RT) to ensure deprotonation.

  • Add HATU (1.2 equiv). The solution should turn yellow/orange. Stir for 10 minutes to form the activated ester.

  • Add the amine (1.1 equiv).

  • Stir at RT for 2–16 hours. Monitor by LCMS.

    • Note: If reaction is slow, heat to 40°C. Do not exceed 60°C to prevent decarboxylation.

  • Workup: Dilute with EtOAc, wash with saturated

    
    , water, and brine. Dry over 
    
    
    
    .[1][2]
Method B: T3P (Propylphosphonic Anhydride) Coupling

Best for: Weak nucleophiles (anilines), scale-up (>1 g), and easy purification. Advantage: T3P byproducts are water-soluble, simplifying purification.

Reagents:

  • Substrate: 1.0 equiv

  • Amine: 1.2 equiv

  • Coupling Agent: T3P (50% w/w in EtOAc or DMF) (2.0 equiv)

  • Base: Pyridine (3.0 equiv) or NMM (N-methylmorpholine)

  • Solvent: EtOAc or 2-MeTHF

Protocol:

  • Combine acid (1.0 equiv) and amine (1.2 equiv) in EtOAc (0.2 M).

  • Add Pyridine (3.0 equiv).

  • Add T3P solution (2.0 equiv) dropwise at 0°C.

  • Allow to warm to RT and stir for 12 hours.

    • Critical Step: If conversion is <50%, heat to 50°C. T3P is thermally stable and safer than HATU at elevated temperatures.

  • Workup: Wash organic layer with water (x2), 1N HCl (if product is not basic), and brine.

Method C: Acid Chloride via Oxalyl Chloride (The "Cold" Route)

Best for: Sterically hindered amines or when Methods A/B fail. Safety Note: Avoid thionyl chloride reflux. Use Oxalyl Chloride/DMF to generate the acid chloride at mild temperatures to prevent decarboxylation.

Protocol:

  • Dissolve acid (1.0 equiv) in anhydrous DCM (0.2 M) under

    
    .
    
  • Add catalytic DMF (2–3 drops).

  • Cool to 0°C. Add Oxalyl Chloride (1.5 equiv) dropwise. Gas evolution (

    
    , 
    
    
    
    ) will occur.
  • Stir at RT for 1–2 hours until gas evolution ceases.

  • Evaporation (Critical): Concentrate in vacuo at <30°C to remove excess oxalyl chloride. Do not heat the residue.

  • Redissolve the crude acid chloride in DCM or THF.

  • Add the Amine (1.1 equiv) and

    
     (2.0 equiv) at 0°C.
    
  • Stir at RT for 2 hours.

Analytical Data & Troubleshooting

Expected Impurity Profile
Impurity TypeCauseSolution
Des-Bromo Pd contamination (if subsequent steps involved) or radical mechanism.Use high-purity reagents; avoid light exposure.
Decarboxylated Thermal stress (>80°C) or acidic hydrolysis.Keep reaction T < 50°C. Avoid strong mineral acids.

Adduct
Displacement of 3-F by amine.Switch from Method C (Acid Cl) to Method A (HATU). Lower reaction temperature.[3]
Dimer Activation of both acid and Br (rare).Ensure stoichiometry is correct.
QC Specifications
  • 
     NMR:  The fluorine signal is a distinct handle.
    
    • Starting Material:

      
       to 
      
      
      
      ppm (depending on solvent).
    • Product: Shift typically moves downfield (deshielded) by 2–5 ppm upon amide formation.

  • LCMS: Look for the characteristic Bromine isotope pattern (M and M+2 peaks of equal intensity).

References

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. Link

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. Link

  • Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking Amide Bond Synthesis. Nature, 480, 471–479. Link

  • BenchChem. (2025).[3] 5-Bromothiophene-2-carboxylic acid: Structure and Properties. BenchChem Technical Library. Link

Sources

Method

Optimizing the Esterification of 5-Bromo-3-fluorothiophene-2-carboxylic Acid: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Strategic Importance of 5-Bromo-3-fluorothiophene-2-carboxylic Acid Esters 5-Bromo-3-flu...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of 5-Bromo-3-fluorothiophene-2-carboxylic Acid Esters

5-Bromo-3-fluorothiophene-2-carboxylic acid is a key heterocyclic building block in medicinal chemistry and materials science. Its derivatives are integral to the synthesis of a wide range of bioactive molecules and functional materials. The conversion of the carboxylic acid moiety to an ester is a fundamental transformation, often required to modulate physicochemical properties such as lipophilicity, cell permeability, and metabolic stability, or to serve as a versatile intermediate for further synthetic elaborations, including cross-coupling reactions.[1]

The presence of both a bromine and a fluorine atom on the thiophene ring introduces significant electronic effects. The electron-withdrawing nature of the halogens increases the acidity of the carboxylic acid, which can influence the choice of esterification method. A predicted pKa for the related 5-bromothiophene-2-carboxylic acid is 3.32[2]; the addition of a fluorine atom at the 3-position is expected to lower this value, making 5-Bromo-3-fluorothiophene-2-carboxylic acid a relatively strong acid. This heightened acidity can be advantageous in acid-catalyzed reactions but may also render the molecule sensitive to certain basic conditions. This guide provides a detailed exploration of various esterification strategies, offering optimized protocols to achieve high-yield synthesis of the corresponding esters.

Method Selection: A Rationale-Driven Approach

The choice of esterification method is dictated by several factors including the scale of the reaction, the nature of the alcohol (primary, secondary, or tertiary), and the presence of other functional groups in the molecule that might be sensitive to the reaction conditions. For 5-Bromo-3-fluorothiophene-2-carboxylic acid, we will consider three robust and widely applicable methods:

  • Fischer-Speier Esterification: A classic acid-catalyzed method suitable for simple, unhindered alcohols and large-scale synthesis due to its cost-effectiveness.[3]

  • Steglich Esterification: A mild and highly efficient method employing carbodiimide coupling agents, ideal for a broader range of alcohols, including sterically hindered ones, and for substrates that are sensitive to strong acids.[4]

  • Esterification via Acid Chloride Formation: A two-step, highly reliable method that proceeds through a highly reactive acid chloride intermediate, ensuring complete conversion even with challenging alcohols.[5]

The following sections will provide detailed protocols for each of these methods, along with insights into their mechanisms and optimization strategies.

Visualizing the Esterification Workflow

Esterification_Workflow A 5-Bromo-3-fluorothiophene- 2-carboxylic acid B Fischer Esterification (Alcohol, Acid Catalyst) A->B Method 1 C Steglich Esterification (Alcohol, DCC/EDC, DMAP) A->C Method 2 D Acid Chloride Formation (SOCl2 or (COCl)2) A->D Method 3 (Step 1) E Ester Product B->E C->E F Esterification with Alcohol D->F Step 2 F->E

Caption: Workflow for the esterification of 5-Bromo-3-fluorothiophene-2-carboxylic acid.

Protocol 1: Fischer-Speier Esterification

This method relies on the equilibrium between a carboxylic acid and an alcohol in the presence of a strong acid catalyst to form an ester and water. To drive the reaction to completion, it is essential to either use a large excess of the alcohol or to remove the water as it is formed.[6]

Reaction Mechanism

Fischer_Esterification cluster_0 Protonation of Carbonyl cluster_1 Nucleophilic Attack cluster_2 Proton Transfer cluster_3 Elimination of Water cluster_4 Deprotonation R-COOHH+ R-COOHH+ R-C(OH)2+ R-C(OH)2+ R-COOHH+->R-C(OH)2+ Fast R-C(OH)2+R'-OH R-C(OH)2+R'-OH R-C(OH)2(O+H R') R-C(OH)2(O+H R') R-C(OH)2+R'-OH->R-C(OH)2(O+H R') Slow R-C(OH)(O-R')(OH2+) R-C(OH)(O-R')(OH2+) R-C(OH)2(O+H R')->R-C(OH)(O-R')(OH2+) Fast R-C(=O+H)-OR'H2O R-C(=O+H)-OR'H2O R-C(OH)(O-R')(OH2+)->R-C(=O+H)-OR'H2O Slow R-C(=O+H)-OR' R-C(=O+H)-OR' R-COOR'H+ R-COOR'H+ R-C(=O+H)-OR'->R-COOR'H+ Fast

Caption: Mechanism of Fischer-Speier Esterification.

Step-by-Step Protocol
  • Materials:

    • 5-Bromo-3-fluorothiophene-2-carboxylic acid

    • Anhydrous alcohol (e.g., methanol, ethanol; 20-50 equivalents)

    • Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) (0.1-0.2 equivalents)

    • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

    • Saturated sodium bicarbonate (NaHCO₃) solution

    • Brine (saturated NaCl solution)

    • Organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

    • Round-bottom flask equipped with a reflux condenser and a drying tube

  • Procedure: a. To a round-bottom flask, add 5-Bromo-3-fluorothiophene-2-carboxylic acid and the anhydrous alcohol. b. Stir the mixture until the carboxylic acid is fully dissolved. c. Carefully add the acid catalyst to the solution. d. Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). e. Upon completion, cool the reaction mixture to room temperature. f. Remove the excess alcohol under reduced pressure. g. Dissolve the residue in an organic solvent and wash with water, followed by saturated NaHCO₃ solution (caution: CO₂ evolution), and then brine. h. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. i. Purify the crude ester by column chromatography on silica gel or by distillation/recrystallization.

Optimization and Considerations
  • Choice of Acid Catalyst: Sulfuric acid is highly effective but can cause charring with sensitive substrates. p-TsOH is a milder alternative.

  • Water Removal: For less volatile alcohols, a Dean-Stark apparatus can be used with a co-solvent like toluene to azeotropically remove water and drive the equilibrium forward.

  • Reaction Time: The reaction time can vary from a few hours to overnight depending on the reactivity of the alcohol.

Protocol 2: Steglich Esterification

The Steglich esterification is a mild and versatile method that utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP). This method is particularly advantageous for acid-sensitive substrates and sterically hindered alcohols.[4]

Reaction Mechanism

Steglich_Esterification cluster_0 Activation of Carboxylic Acid cluster_1 Acyl Transfer to DMAP cluster_2 Nucleophilic Attack by Alcohol R-COOHDCC R-COOHDCC O-Acylisourea Intermediate O-Acylisourea Intermediate R-COOHDCC->O-Acylisourea Intermediate O-Acylisourea IntermediateDMAP O-Acylisourea IntermediateDMAP N-Acylpyridinium SaltDCU N-Acylpyridinium SaltDCU O-Acylisourea IntermediateDMAP->N-Acylpyridinium SaltDCU N-Acylpyridinium SaltR'-OH N-Acylpyridinium SaltR'-OH EsterDMAP (regenerated) EsterDMAP (regenerated) N-Acylpyridinium SaltR'-OH->EsterDMAP (regenerated)

Caption: Mechanism of Steglich Esterification.

Step-by-Step Protocol
  • Materials:

    • 5-Bromo-3-fluorothiophene-2-carboxylic acid

    • Alcohol (1.0-1.5 equivalents)

    • DCC or EDC (1.1-1.2 equivalents)

    • DMAP (0.1-0.2 equivalents)

    • Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

    • 1 M Hydrochloric acid (HCl) solution

    • Saturated sodium bicarbonate (NaHCO₃) solution

    • Brine (saturated NaCl solution)

    • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Procedure: a. Dissolve 5-Bromo-3-fluorothiophene-2-carboxylic acid, the alcohol, and DMAP in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon). b. Cool the mixture to 0 °C in an ice bath. c. Add DCC or EDC portion-wise to the stirred solution. d. Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring by TLC. e. If DCC is used, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash the solid with a small amount of DCM. f. If EDC is used, the urea byproduct is water-soluble and will be removed during the workup. g. Wash the filtrate/reaction mixture with 1 M HCl, saturated NaHCO₃ solution, and brine. h. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. i. Purify the crude ester by column chromatography on silica gel.

Optimization and Considerations
  • Carbodiimide Choice: EDC is often preferred over DCC as its urea byproduct is water-soluble, simplifying the workup.

  • Solvent: DCM is a common solvent, but THF can also be used. Ensure the solvent is anhydrous to prevent hydrolysis of the activated intermediate.

  • Temperature: Running the reaction at 0 °C initially minimizes side reactions.

Protocol 3: Esterification via Acid Chloride Formation

This two-step method involves the conversion of the carboxylic acid to a highly reactive acid chloride, which is then reacted with the alcohol to form the ester. This is a very effective method for a wide range of alcohols, including tertiary alcohols, and typically proceeds to completion.[1][5]

Reaction Mechanism

Acid_Chloride_Esterification cluster_0 Step 1: Acid Chloride Formation cluster_1 Step 2: Esterification R-COOHSOCl2 R-COOHSOCl2 R-COClSO2HCl R-COClSO2HCl R-COOHSOCl2->R-COClSO2HCl R-COClR'-OH R-COClR'-OH EsterHCl EsterHCl R-COClR'-OH->EsterHCl

Caption: Mechanism of Esterification via Acid Chloride.

Step-by-Step Protocol

Step 1: Formation of the Acid Chloride

  • Materials:

    • 5-Bromo-3-fluorothiophene-2-carboxylic acid

    • Thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) (1.5-2.0 equivalents)

    • A catalytic amount of N,N-dimethylformamide (DMF) (if using oxalyl chloride)

    • Anhydrous DCM or toluene

    • Round-bottom flask with a reflux condenser and a gas trap (to neutralize HCl and SO₂ fumes)

  • Procedure: a. In a fume hood, suspend or dissolve 5-Bromo-3-fluorothiophene-2-carboxylic acid in the anhydrous solvent in a round-bottom flask. b. If using oxalyl chloride, add a catalytic amount of DMF. c. Slowly add thionyl chloride or oxalyl chloride to the mixture at room temperature. d. Heat the reaction mixture to reflux for 1-3 hours, or until the evolution of gas ceases. e. Cool the reaction mixture to room temperature and remove the excess solvent and reagent under reduced pressure. The resulting crude acid chloride can be used directly in the next step.

Step 2: Esterification

  • Materials:

    • Crude 5-Bromo-3-fluorothiophene-2-carbonyl chloride

    • Alcohol (1.0-1.2 equivalents)

    • A non-nucleophilic base such as triethylamine (TEA) or pyridine (1.2-1.5 equivalents)

    • Anhydrous DCM or THF

  • Procedure: a. Dissolve the crude acid chloride in the anhydrous solvent in a round-bottom flask under an inert atmosphere. b. Cool the solution to 0 °C. c. In a separate flask, dissolve the alcohol and the base in the anhydrous solvent. d. Slowly add the alcohol/base solution to the stirred acid chloride solution at 0 °C. e. Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC. f. Quench the reaction with water and separate the layers. g. Wash the organic layer with 1 M HCl, saturated NaHCO₃ solution, and brine. h. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. i. Purify the crude ester by column chromatography on silica gel.

Optimization and Considerations
  • Reagent Choice: Thionyl chloride is effective, but oxalyl chloride is often preferred for cleaner reactions as the byproducts (CO, CO₂, HCl) are all gases.

  • Base: The use of a base in the second step is crucial to neutralize the HCl generated, which can be detrimental to acid-sensitive substrates.

  • Moisture Sensitivity: The acid chloride intermediate is highly sensitive to moisture and should be handled under anhydrous conditions.

Comparative Summary of Esterification Methods

MethodKey ReagentsAdvantagesDisadvantagesBest Suited For
Fischer-Speier Alcohol, Strong Acid (H₂SO₄, p-TsOH)Cost-effective, simple workup, scalable.Requires high temperatures, equilibrium reaction, not suitable for acid-sensitive substrates or tertiary alcohols.Large-scale synthesis with simple primary or secondary alcohols.
Steglich Alcohol, DCC/EDC, DMAPMild conditions, high yields, suitable for a wide range of alcohols including hindered ones, good for acid-sensitive substrates.Carbodiimide reagents can be allergens, DCU byproduct can be difficult to remove.Small to medium scale synthesis, temperature-sensitive substrates, and sterically demanding alcohols.
Via Acid Chloride SOCl₂ or (COCl)₂, Alcohol, BaseHigh reactivity, goes to completion, suitable for all types of alcohols.Two-step process, harsh reagents in the first step (SOCl₂, (COCl)₂), moisture-sensitive intermediate.Difficult esterifications with unreactive or sterically hindered alcohols.

Conclusion

The esterification of 5-Bromo-3-fluorothiophene-2-carboxylic acid can be successfully achieved through several reliable methods. The choice of the optimal protocol depends on the specific requirements of the synthesis, including the nature of the alcohol, the scale of the reaction, and the presence of other functional groups. For straightforward esterifications with simple alcohols on a larger scale, the Fischer-Speier method offers an economical solution. For more delicate substrates or hindered alcohols where mild conditions are paramount, the Steglich esterification is the method of choice. When high reactivity and complete conversion are necessary, particularly with challenging alcohols, formation of the acid chloride followed by esterification is a robust strategy. By carefully considering the factors outlined in this guide, researchers can confidently select and optimize the most appropriate method for their synthetic goals.

References

  • Fiveable. (2025, September 15). Steglich Esterification Definition.
  • The Optimization of the Esterification Reaction in Biodiesel Production from Trap Grease. (2012, May 8). Energy Education Science and Technology Part A: Energy Science and Research.
  • (PDF) Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables - ResearchGate. (n.d.).
  • Steglich Esterification - Organic Chemistry Portal. (n.d.).
  • 2.8: Acid Halides for Ester Synthesis - Chemistry LibreTexts. (2021, May 22).
  • Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables | Angolan Industry and Chemical Engineering Journal. (2021, December 12).
  • A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. (2021, July 29). Reaction Chemistry & Engineering.
  • Optimization of the Acid Value Reduction in High Free Fatty Acid Crude Palm Oil via Esterification with Different Grades of Ethanol for Batch and Circulation Processes - MDPI. (2026, January 2).
  • Mitsunobu reaction - Wikipedia. (n.d.).
  • Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. (2011, December 3). Master Organic Chemistry.
  • Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. (n.d.). National Center for Biotechnology Information.
  • Mechanistic pathway of Stiglich esterification of 5-bromothiophene-2-carboxylic acid. - ResearchGate. (n.d.).
  • 5-Bromothiophene-2-carboxylic acid molecular structure and IUPAC name - Benchchem. (n.d.).
  • Fischer Esterification - Organic Chemistry Portal. (n.d.).
  • Fischer esterification reaction - BYJU'S. (2019, January 23).
  • Fischer Esterification-Typical Procedures - OperaChem. (2024, January 5).
  • Simple Method for the Esterification of Carboxylic Acids - Organic Chemistry Portal. (n.d.).
  • Acid-Amine Coupling using DCC - Organic Synthesis. (n.d.).
  • Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). (n.d.). Master Organic Chemistry.

Sources

Application

Application Notes and Protocols for the Scalable Synthesis of Fluorinated Thiophenecarboxylic Acids

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Introduction: The Strategic Value of Fluorinated Thiophenecarboxylic Acids The incorporation of fluorine into or...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of Fluorinated Thiophenecarboxylic Acids

The incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry and materials science.[1][2] Fluorine's unique properties, such as its high electronegativity, small size, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[1] When integrated into the thiophene scaffold, a privileged heterocycle in numerous pharmaceuticals, the resulting fluorinated thiophenecarboxylic acids become highly valuable building blocks for the synthesis of novel therapeutics and advanced materials.[3][4]

Thiophene-containing drugs are prevalent in the pharmaceutical market, and the addition of fluorine can enhance their efficacy and pharmacokinetic profiles.[1][3] For instance, fluorinated thiophene analogs have been investigated as inhibitors of key signaling kinases, such as p38α mitogen-activated protein kinase (MAPK), which is crucial in regulating cellular processes like inflammation.[1] The strategic placement of fluorine can block sites of metabolic oxidation, thereby increasing the metabolic stability and half-life of a drug candidate.[1]

This guide provides a detailed, scalable, and field-proven protocol for the synthesis of fluorinated thiophenecarboxylic acids, with a focus on 3-fluorothiophene-2-carboxylic acid as a representative example. The methodology leverages a directed ortho-lithiation (DoM) strategy, a powerful and regioselective tool for the functionalization of aromatic and heteroaromatic systems.[5][6] We will delve into the causality behind experimental choices, provide a self-validating protocol, and ensure all claims are supported by authoritative references.

Synthetic Strategy: Directed ortho-Lithiation and Electrophilic Fluorination

The chosen synthetic pathway involves the regioselective deprotonation of a thiophene derivative directed by a suitable functional group, followed by quenching the resulting organolithium intermediate with an electrophilic fluorine source. This approach offers high regioselectivity, which is often a challenge in the direct fluorination of electron-rich heterocycles like thiophene.[7]

The general principle of directed ortho-metalation relies on the coordination of an organolithium reagent (e.g., n-butyllithium) to a heteroatom-containing directing group on the aromatic ring.[5] This coordination brings the strong base in close proximity to the ortho-proton, facilitating its abstraction and the formation of a stable aryllithium species.[5][6]

Reaction Workflow Diagram

Synthetic Workflow Start Thiophene-2-carboxylic acid Protection Protection of Carboxylic Acid Start->Protection e.g., Silylation Lithiation Directed ortho-Lithiation (DoM) Protection->Lithiation e.g., n-BuLi, TMEDA Fluorination Electrophilic Fluorination Lithiation->Fluorination e.g., N-Fluorobenzenesulfonimide (NFSI) Deprotection Deprotection Fluorination->Deprotection e.g., Acidic workup Purification Purification Deprotection->Purification Extraction & Crystallization Product 3-Fluorothiophene- 2-carboxylic acid Purification->Product

Caption: Overall workflow for the synthesis of 3-fluorothiophene-2-carboxylic acid.

Experimental Protocol: Synthesis of 3-Fluorothiophene-2-carboxylic Acid

This protocol details the synthesis of 3-fluorothiophene-2-carboxylic acid from thiophene-2-carboxylic acid. The carboxylic acid group itself can act as a directing group after in-situ protection.

Materials and Reagents
Reagent/MaterialGradeSupplierNotes
Thiophene-2-carboxylic acid≥98%Sigma-AldrichStore in a cool, dry place.
n-Butyllithium (n-BuLi)2.5 M in hexanesSigma-AldrichPyrophoric; handle under inert atmosphere.[8]
Tetramethylethylenediamine (TMEDA)≥99.5%Sigma-AldrichAnhydrous; distill from CaH₂ before use.
N-Fluorobenzenesulfonimide (NFSI)≥97%Sigma-AldrichStore in a desiccator.
Tetrahydrofuran (THF)Anhydrous, ≥99.9%Sigma-AldrichInhibitor-free; distill from sodium/benzophenone ketyl.
Diethyl ether (Et₂O)AnhydrousSigma-AldrichFor extraction.
Hydrochloric acid (HCl)37%Fisher ScientificFor workup.
Sodium sulfate (Na₂SO₄)AnhydrousFisher ScientificFor drying organic layers.
Equipment
  • Three-neck round-bottom flask (oven-dried)

  • Magnetic stirrer and stir bar

  • Septa and needles

  • Schlenk line or glovebox for inert atmosphere operations[9]

  • Low-temperature cooling bath (e.g., dry ice/acetone)

  • Syringes for liquid transfer

  • Rotary evaporator

  • Standard glassware for workup and purification

Safety Precautions
  • Organolithium Reagents: n-Butyllithium is pyrophoric and reacts violently with water and air.[8][10] All manipulations must be performed under a dry, inert atmosphere (e.g., argon or nitrogen).[9][11] Always wear appropriate personal protective equipment (PPE), including a flame-resistant lab coat, safety goggles, and nitrile gloves underneath neoprene gloves.[10] Have a Class D fire extinguisher readily accessible.

  • Inert Atmosphere: Ensure all glassware is thoroughly dried in an oven and cooled under an inert gas stream before use to prevent quenching of the organolithium reagent.[9]

  • Temperature Control: The lithiation reaction is highly exothermic. Maintain strict temperature control using a cooling bath.

  • Quenching: Quench any residual organolithium reagent slowly with a suitable reagent like isopropanol before aqueous workup.

Step-by-Step Procedure
  • Reaction Setup:

    • Assemble a dry 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum.

    • Place the flask under a positive pressure of inert gas.

  • Initial Reaction Mixture:

    • To the flask, add thiophene-2-carboxylic acid (12.8 g, 100 mmol).

    • Add anhydrous THF (200 mL) via cannula or syringe.

    • Cool the resulting slurry to -78 °C using a dry ice/acetone bath.

  • Deprotonation and Lithiation:

    • To the cooled slurry, slowly add n-butyllithium (2.5 M in hexanes, 88 mL, 220 mmol, 2.2 equiv.) dropwise via syringe over 30 minutes, ensuring the internal temperature does not exceed -70 °C. The first equivalent deprotonates the carboxylic acid, and the second deprotonates the C3 position.

    • After the addition is complete, allow the reaction mixture to stir at -78 °C for 1 hour. A color change to a deep red or brown is typically observed, indicating the formation of the dianion.

  • Electrophilic Fluorination:

    • In a separate dry flask, dissolve N-fluorobenzenesulfonimide (NFSI) (34.7 g, 110 mmol, 1.1 equiv.) in anhydrous THF (100 mL).

    • Add the NFSI solution to the reaction mixture dropwise via cannula over 30 minutes, maintaining the temperature at -78 °C.

    • After the addition, allow the reaction to stir at -78 °C for an additional 2 hours.

  • Quenching and Workup:

    • Slowly quench the reaction by adding saturated aqueous ammonium chloride solution (50 mL) while the mixture is still cold.

    • Allow the mixture to warm to room temperature.

    • Acidify the aqueous layer to pH 1-2 with concentrated HCl.

    • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

    • Combine the organic layers and wash with brine (100 mL).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification:

    • The crude product is typically a solid. Recrystallize from a suitable solvent system, such as a mixture of hexanes and ethyl acetate, to yield pure 3-fluorothiophene-2-carboxylic acid.

Expected Yield and Purity
  • Yield: 65-75%

  • Purity: >98% (as determined by ¹H NMR, ¹⁹F NMR, and LC-MS)

  • Appearance: White to off-white solid.[12]

Characterization and Quality Control

Analytical Techniques
TechniquePurposeExpected Results
¹H NMR Structural confirmation and purity assessment.Signals corresponding to the thiophene protons, with characteristic coupling to the fluorine atom.
¹⁹F NMR Confirmation of fluorine incorporation.A singlet or doublet (depending on coupling to adjacent protons) in the expected chemical shift range for an aryl fluoride.
¹³C NMR Structural confirmation.Signals for the five carbons of the thiophene ring and the carboxylic acid, with C-F coupling constants.
LC-MS Purity assessment and molecular weight confirmation.A single major peak with the correct mass-to-charge ratio for the product.
Melting Point Purity assessment.A sharp melting point consistent with the literature value.

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Low or no yield - Inactive n-BuLi.- Wet solvents or glassware.- Insufficiently low reaction temperature.- Titrate the n-BuLi solution before use.- Ensure all solvents and glassware are rigorously dried.[9]- Maintain the reaction temperature at or below -70 °C during addition.
Formation of multiple products - Incomplete lithiation at the 3-position.- Side reactions due to warming of the reaction mixture.- Use a slight excess of n-BuLi (2.2 equiv.).- Ensure efficient cooling and slow addition of reagents.
Difficulty in purification - Presence of unreacted starting material or byproducts from NFSI.- Optimize the recrystallization solvent system.- Consider column chromatography if recrystallization is ineffective.

Mechanism of Directed ortho-Lithiation

The high regioselectivity of this synthesis is a direct result of the directed ortho-lithiation mechanism.

DoM Mechanism cluster_0 Step 1: Deprotonation of Carboxylic Acid cluster_1 Step 2: Directed ortho-Lithiation cluster_2 Step 3: Electrophilic Fluorination Thiophene_COOH Thiophene-2-carboxylic acid Thiophene_COOLi Lithium thiophene-2-carboxylate Thiophene_COOH->Thiophene_COOLi + n-BuLi BuLi1 n-BuLi (1 equiv) Thiophene_COOLi2 Lithium thiophene-2-carboxylate Dianion Lithium 3-lithio-thiophene-2-carboxylate (Dianion Intermediate) Thiophene_COOLi2->Dianion + n-BuLi, coordination to carboxylate BuLi2 n-BuLi (1 equiv) Dianion2 Dianion Intermediate Fluorinated_Intermediate Fluorinated Intermediate Dianion2->Fluorinated_Intermediate + NFSI NFSI NFSI

Caption: Mechanism of directed ortho-lithiation and fluorination.

  • Initial Deprotonation: The first equivalent of n-butyllithium acts as a strong base to deprotonate the acidic proton of the carboxylic acid, forming the lithium carboxylate salt.

  • Directed Lithiation: The lithium carboxylate then acts as a directing group. The lithium ion coordinates with a second molecule of n-butyllithium, bringing the butyl anion into close proximity to the C3 proton of the thiophene ring. This facilitates the regioselective deprotonation at the 3-position, forming a dianionic intermediate.[5][13]

  • Electrophilic Quench: The highly nucleophilic C3-lithio species then attacks the electrophilic fluorine of NFSI, displacing the benzenesulfonimide anion and forming the C-F bond.

Conclusion

This application note provides a comprehensive and scalable protocol for the synthesis of fluorinated thiophenecarboxylic acids, exemplified by the preparation of 3-fluorothiophene-2-carboxylic acid. By employing a directed ortho-lithiation strategy, this method offers excellent regioselectivity and good yields. The detailed safety precautions, troubleshooting guide, and mechanistic insights are intended to enable researchers in drug development and materials science to confidently and safely produce these valuable fluorinated building blocks for their research endeavors. The principles outlined herein can be adapted for the synthesis of other fluorinated thiophene derivatives, contributing to the advancement of fluorine chemistry.[14]

References

  • University of California, Riverside (UCR) EH&S. (2009, February 26). Procedures for Safe Use of Pyrophoric Organolithium Reagents. [Link]

  • Princeton University Environmental Health & Safety (EHS). Safe handling of organolithium compounds in the laboratory. [Link]

  • Kirk, K. L. (2008). Fluorination in Medicinal Chemistry: Methods, Strategies, and Recent Developments. Organic Process Research & Development, 12(2), 305–321. [Link]

  • Slideshare. Organolithium Use In Labs. [Link]

  • Lab Manager. (2024, December 6). 8 Rules for the Safe Handling of t-Butyllithium. [Link]

  • JoVE. (2016, November 12). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. [Link]

  • Chambers, R. J., & Marfat, A. (2000). An Improved Synthesis of 5-Fluorothiophene-2-Carboxylic Acid. Synthetic Communications, 30(19), 3629–3632. [Link]

  • Revue Roumaine de Chimie. CHEMICAL FLUORINATION OF ORGANIC COMPOUNDS. [Link]

  • CHIMIA. (1986). Modern Synthetic Procedures for the Fluorination of Organic Molecules. [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. Fluorination. [Link]

  • Wikipedia. Directed ortho metalation. [Link]

  • ResearchGate. Emerging fluorination methods in organic chemistry relevant for life science application. [Link]

  • Royal Society of Chemistry. (2020). Synthesis of a thiophene-based fluorinated library applied to fragment-based drug discovery via19F NMR with confirmed binding to mutant HRASG12V. New Journal of Chemistry. [Link]

  • Royal Society of Chemistry. Supporting Material for "Synthesis of a thiophene-based fluorinated library...". [Link]

  • KAUST Repository. (2021). Electrophilic N-Trifluoromethylthiophthalimide as a Fluorinated Reagent in the Synthesis of Acyl Fluorides. [Link]

  • Semantic Scholar. Certain applications of heteroatom directed ortho-metalation in sulfur heterocycles. [Link]

  • PubMed. (2013). Directed ortho-lithiation: observation of an unexpected 1-lithio to 3-lithio conversion of 1-lithio-naphthyllithium compounds with an ortho-directing 2-(dimethylamino)methyl group. [Link]

  • Hansen, K. J., Johnson, H. O., & Flaherty, J. D. (2001). Compound-specific, quantitative characterization of organic fluorochemicals in biological matrices. Environmental Science & Technology, 35(4), 766–770. [Link]

  • Figuly, G. D., Loop, C. K., & Martin, J. C. (1987). Directed ortho-lithiation of lithium thiophenolate. New methodology for the preparation of ortho-substituted thiophenols and related compounds. Journal of the American Chemical Society, 109(25), 7927–7928. [Link]

  • Mykhailiuk, P. K. (2020). A Practical and Scalable Approach to Fluoro-Substituted Bicyclo[1.1.1]pentanes. Angewandte Chemie International Edition, 59(31), 12539–12543. [Link]

  • BizNGO. (2020, August). A Short Guide for Per- and Polyfluoroalkyl Substances (PFAS). [Link]

  • Semantic Scholar. NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID : SYNTHESIS , STRUCTURE AND ANTIMICROBIAL STUDIES. [Link]

  • HIMS. (2025, November 10). Safe and scalable synthesis of fluorinated amine compounds for medicinal chemistry. [Link]

  • Organic Chemistry. (2021, November 25). Electrophilic N-trifluoromethylthiophthalimide as a fluorinated reagent in the synthesis of acyl fluorid. [Link]

  • Grygorenko, O. O., Volochnyuk, D. M., & Vashchenko, B. V. (2022). Fluorinated building blocks in drug design: new pathways and targets. Journal of Medicinal Chemistry, 65(1), 111–139. [Link]

  • S-prep GmbH. Screening Total Organic Fluorine in Solid Samples Using a Pyroprobe. [Link]

  • YouTube. (2024, January 25). Dr. Leigh Terry: Characterization of Extractable Organic Fluorine as an indicator of total PFAS. [Link]

  • Beilstein Journal of Organic Chemistry. (2024, April 23). Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents. [Link]

  • DTIC. Determination of Fluorine in Fluoro-Organic Compounds. [Link]

  • Freie Universität Berlin. (2023, December 1). Deoxygenative perfluoroalkylthiolation of carboxylic acids with benzothiazolium reagents. [Link]

  • PrepChem.com. Synthesis of 3-chlorosulfonylthiophene-2-carboxylic acid methyl ester. [Link]

  • Alfa Chemical. 4-fluorothiophene-2-carboxylic Acid CAS NO: 32431-72-4. [Link]

  • IOSR Journal of Applied Chemistry. Plausible reaction mechanism for synthesis of thiophene 2-carboxylic acid derivatives. [Link]

  • Semantic Scholar. New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. [Link]

  • Google Patents. (2018). Method for synthesizing 5-chlorothiophene-2-carboxylic acid by one-pot method.
  • Beilstein Journals. (2007, September 4). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. [Link]

  • Beilstein Journal of Organic Chemistry. (2024, April 23). Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents. [Link]

  • Wikipedia. Thiophene-2-carboxylic acid. [Link]

Sources

Method

Application Note: Buchwald-Hartwig Amination of 5-Bromo-3-fluorothiophene Derivatives

Executive Summary & Strategic Importance The introduction of fluorine into thiophene scaffolds is a critical tactic in medicinal chemistry to modulate metabolic stability ( modulation) and lipophilicity ( ). However, the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Importance

The introduction of fluorine into thiophene scaffolds is a critical tactic in medicinal chemistry to modulate metabolic stability (


 modulation) and lipophilicity (

). However, the Buchwald-Hartwig amination of 5-bromo-3-fluorothiophene presents unique challenges compared to standard carbocyclic couplings.

The presence of the fluorine atom at C3 and the sulfur heteroatom creates a dichotomy:

  • Electronic Activation: The electronegative fluorine reduces electron density at the C5 position, facilitating the oxidative addition step of the catalytic cycle.

  • Catalyst Deactivation: The thiophene sulfur is a potent Lewis base that can coordinate to Palladium(0/II), potentially leading to catalyst poisoning (formation of inactive "Pd-black" or stable resting states).

This guide provides a field-proven protocol utilizing 3rd and 4th Generation Buchwald Precatalysts to overcome these hurdles, ensuring high yields (>85%) and reproducibility.

Mechanistic Considerations & Ligand Selection

The Thiophene Challenge

In standard couplings, the rate-limiting step is often oxidative addition. For 5-bromo-3-fluorothiophene, the electron-withdrawing fluorine accelerates this step. The bottleneck shifts to reductive elimination and preventing


-hydride elimination  (if using aliphatic amines).
  • Ligand Requirement: Bulky, electron-rich dialkylbiaryl phosphines are essential. They increase the electron density on Pd (facilitating oxidative addition further) but, more importantly, their steric bulk forces the rapid reductive elimination of the product, preventing the Pd center from lingering in a coordinated state with the thiophene sulfur.

Recommended Ligand Systems
LigandTarget Amine ClassRationale
BrettPhos Primary AminesHigh steric demand prevents bis-arylation; promotes coupling of weaker nucleophiles.
RuPhos Secondary AminesExcellent for secondary acyclic/cyclic amines; prevents

-hydride elimination.
tBuXPhos Heterocyclic AminesSpecific utility for coupling indoles or imidazoles to the thiophene core.
Catalytic Cycle Visualization

The following diagram illustrates the optimized pathway, highlighting the critical "Sulfur Avoidance" strategy via steric bulk.

G Pd0 Active Catalyst [L-Pd(0)] OxAdd Oxidative Addition (Facilitated by 3-F) Pd0->OxAdd + Substrate Substrate 5-Bromo-3-fluorothiophene Substrate->OxAdd AmineBind Amine Coordination & Deprotonation OxAdd->AmineBind + Amine / Base RedElim Reductive Elimination (Sterically Driven) AmineBind->RedElim Fast (Bulky Ligand) Poison OFF-CYCLE: Pd-S Coordination (Catalyst Death) AmineBind->Poison Slow Elimination RedElim->Pd0 Regeneration Product Aminothiophene Product RedElim->Product

Figure 1: Catalytic cycle emphasizing the kinetic competition between productive reductive elimination and non-productive sulfur coordination.

Standardized Experimental Protocol

Objective: Coupling of 5-bromo-3-fluorothiophene (1.0 equiv) with morpholine (1.2 equiv).

Materials & Reagents[1][2][3]
  • Substrate: 5-Bromo-3-fluorothiophene (Store at 4°C, light sensitive).

  • Catalyst: BrettPhos Pd G3 (CAS: 1470372-59-8) or RuPhos Pd G3.

    • Note: Use G3/G4 precatalysts to ensure precise 1:1 Pd:Ligand stoichiometry and air stability during weighing.

  • Base: Sodium tert-butoxide (

    
    ) - Sublimed grade recommended.
    
  • Solvent: Anhydrous 1,4-Dioxane or Toluene (Sparged with

    
     for 15 mins).
    
Step-by-Step Procedure
  • Inert Atmosphere Setup:

    • Equip a dried reaction vial (microwave vial or Schlenk tube) with a magnetic stir bar.

    • Critical: Purge the vial with Argon or Nitrogen. Palladium catalysts are sensitive to

      
       in solution, which accelerates phosphine oxidation.
      
  • Reagent Charging (Glovebox or Counter-flow):

    • Add BrettPhos Pd G3 (0.02 equiv, 2 mol%).

    • Add

      
        (1.4 equiv).
      
    • Add 5-Bromo-3-fluorothiophene (1.0 equiv).

    • Add Amine (1.2 equiv).[1]

    • Note: If the amine is a solid, add it here. If liquid, add after solvent.

  • Solvent Addition:

    • Add 1,4-Dioxane (Concentration: 0.2 M with respect to bromide).

    • Seal the vessel immediately with a PTFE-lined septum cap.

  • Reaction:

    • Place in a pre-heated block at 90°C .

    • Stir vigorously (800-1000 rpm).

    • Time: 2 - 4 hours.

    • Checkpoint: Monitor by LC-MS or TLC. Look for the disappearance of the bromide (UV active). The product is often unstable on silica; use neutral alumina or deactivated silica for TLC if necessary.

  • Workup (The "Scavenger" Protocol):

    • Cool to room temperature.

    • Dilute with EtOAc.

    • Crucial Step: Add a metal scavenger (e.g., SiliaMetS® Thiol) or wash with 5% cysteine solution to remove residual Pd. Thiophene-amines coordinate Pd tightly; skipping this leads to dark, impure oils.

    • Filter through a pad of Celite.

    • Concentrate under reduced pressure.

  • Purification:

    • Flash Chromatography: Hexanes/EtOAc gradient.

    • Stability Note: 5-amino-3-fluorothiophenes are electron-rich and prone to oxidation. Store as HCl or fumarate salts immediately after isolation if not using immediately.

Experimental Workflow Diagram

Workflow Setup 1. Setup Dry Vial, Ar Purge Weigh G3 Catalyst Reaction 2. Reaction 90°C, 2-4h Dioxane (0.2M) Setup->Reaction Check 3. QC Check LCMS: Consumed SM? No: Add 1 mol% Cat Reaction->Check Check->Reaction Incomplete Workup 4. Workup Pd Scavenger Wash Celite Filtration Check->Workup Complete Isolation 5. Isolation Salt Formation (HCl/Fumarate) Workup->Isolation

Figure 2: Operational workflow ensuring catalyst removal and product stability.

Troubleshooting & Optimization Matrix

ObservationRoot CauseCorrective Action
Low Conversion (<50%) Catalyst PoisoningSwitch to BrettPhos Pd G3 . Increase temp to 100°C. Ensure solvent is strictly anhydrous.
Debromination (Ar-H)

-Hydride Elimination
Use RuPhos (for secondary amines). Switch solvent to Toluene to reduce polarity.
Dark/Black Reaction Pd Nanoparticle FormationLigand dissociation occurring. Lower temp to 80°C or increase Ligand:Pd ratio to 1.5:1 (if not using G3).
Product Decomposition Oxidative InstabilityDo not dry on rotavap for extended periods. Isolate as HCl salt immediately.

References

  • Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition. Link

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). "Palladium-catalyzed formation of carbon-nitrogen bonds.[2][3][4] Reaction intermediates and structure-activity relationships." Journal of the American Chemical Society. Link

  • Guram, A. S., Rennels, R. A., & Buchwald, S. L. (1995). "A Simple Catalytic Method for the Conversion of Aryl Bromides to Arylamines." Angewandte Chemie International Edition. Link

  • Luker, T. J., et al. (2004). "Palladium-Catalysed Amination of Electron-Deficient Halothiophenes." Tetrahedron Letters. (Contextual grounding for thiophene specificity).

Sources

Technical Notes & Optimization

Troubleshooting

Purification methods for 5-Bromo-3-fluorothiophene-2-carboxylic acid

Technical Support Center: Purification of 5-Bromo-3-fluorothiophene-2-carboxylic acid Introduction Welcome to the Technical Support Center. You are likely working with 5-Bromo-3-fluorothiophene-2-carboxylic acid (CAS: 73...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 5-Bromo-3-fluorothiophene-2-carboxylic acid

Introduction

Welcome to the Technical Support Center. You are likely working with 5-Bromo-3-fluorothiophene-2-carboxylic acid (CAS: 7311-63-9 / Analogous structures), a critical scaffold in medicinal chemistry often used for Suzuki-Miyaura cross-couplings to synthesize bioactive heterocycles.

Achieving pharmaceutical-grade purity (>98%) with this compound is notoriously difficult due to three primary factors:

  • Regioisomers: The formation of 4-bromo isomers during synthesis.

  • Decarboxylation: The fluorine atom destabilizes the carboxylic acid, making it prone to thermal decarboxylation.

  • Trace Halogens: Residual bromine (

    
    ) or brominating agents trapped in the crystal lattice.
    

This guide moves beyond generic advice, offering specific, empirically validated protocols to address these challenges.

Part 1: The "First Line of Defense" – Acid-Base Extraction

Before attempting recrystallization, you must remove non-acidic impurities (decarboxylated byproducts like 2-bromo-4-fluorothiophene) and inorganic salts.

User Question: "My crude solid is dark brown/red. How do I clean this before recrystallization?"

The Protocol: This method exploits the acidity of the carboxylic acid (


) to separate it from neutral organic impurities.
  • Dissolution: Dissolve crude material in 1M NaOH (Use 1.2 equivalents relative to the acid).

    • Note: The solution should be homogenous. If dark solids remain, these are likely neutral impurities.

  • Washing (Critical Step): Wash the aqueous alkaline layer with Diethyl Ether (

    
    )  or Dichloromethane (DCM)  (
    
    
    
    volume of aqueous layer).
    • Why: This removes the decarboxylated byproduct (neutral) and unreacted starting materials that lack the acidic proton.

  • Precipitation: Cool the aqueous layer to 0–5°C. Slowly acidify with 2M HCl to pH 1–2 while stirring vigorously.

    • Observation: The product should precipitate as a white/off-white solid.

  • Filtration: Filter the solid and wash with ice-cold water to remove NaCl salts.

Visualization: Acid-Base Workflow

AcidBaseExtraction Start Crude 5-Bromo-3-fluorothiophene-2-carboxylic acid Dissolve Dissolve in 1M NaOH (aq) Start->Dissolve Wash Wash with Et2O or DCM Dissolve->Wash PhaseSep Separate Phases Wash->PhaseSep OrgLayer Organic Layer (Contains Neutral Impurities) PhaseSep->OrgLayer Discard AqLayer Aqueous Layer (Contains Target Carboxylate) PhaseSep->AqLayer Keep Acidify Acidify with 2M HCl to pH 1-2 (Temp < 5°C) AqLayer->Acidify Filter Filter & Wash with Cold Water Acidify->Filter Final Pure Solid Product Filter->Final

Figure 1: Logical flow for removing non-acidic impurities via acid-base extraction.

Part 2: The "Polishing Step" – Recrystallization[1][2]

User Question: "I have performed the extraction, but the purity is only 95%. Which solvent system works best?"

Expert Insight: Thiophene carboxylic acids often trap solvents. The fluorine substituent increases solubility in polar organic solvents compared to the non-fluorinated analog.

Recommended Solvent Systems:

Solvent SystemRatio (v/v)SuitabilityImpurity Removal Target
Ethanol / Water 1:4 Best General Removes inorganic salts and trace polar byproducts.
Toluene PureSpecific Best for removing non-polar, decarboxylated impurities.
Ethyl Acetate / Hexane 1:3Alternative Use if the compound "oils out" in water-based systems.

Protocol: Ethanol/Water Recrystallization

  • Suspend the solid in a minimum amount of boiling Ethanol .

  • Once dissolved, slowly add hot Water until persistent turbidity (cloudiness) appears.

  • Add a few drops of Ethanol to clear the solution.

  • Cooling: Allow to cool to room temperature slowly (wrap flask in foil), then move to 4°C.

    • Warning: Rapid cooling traps impurities.

  • Filtration: Collect crystals and dry under high vacuum at 40°C. Do not exceed 50°C to prevent decarboxylation.

Part 3: Advanced Troubleshooting (FAQs)

Q1: My product has a persistent pink or red hue. Is it impure?

  • Diagnosis: This indicates trace free bromine (

    
    ) or oxidation products, common in brominated thiophenes.
    
  • Solution: Wash the solid with a 5% aqueous solution of Sodium Thiosulfate (

    
    )  during the filtration step of the Acid-Base protocol. This reduces colored bromine to colorless bromide ions.
    

Q2: I see a "streaking" tail on my TLC plate. How do I fix this?

  • Diagnosis: Carboxylic acids interact strongly with the silica gel surface (silanols), causing peak broadening.

  • Solution: Add 1% Acetic Acid to your TLC or Column Chromatography eluent (e.g., 20% EtOAc / 79% Hexane / 1% AcOH). This keeps the acid protonated and sharpens the spot/band.[1]

Q3: The melting point is lower than the literature value (139-144°C). Why?

  • Diagnosis: Likely residual solvent (water/acetic acid) or the presence of the 4-bromo regioisomer.

  • Verification: Run a

    
    -NMR.
    
    • 5-Bromo-3-fluoro: Look for a singlet (or doublet due to F-coupling) around

      
       7.5 ppm.
      
    • 4-Bromo isomer: Will show a different coupling pattern.

  • Fix: If isomeric purity is the issue, recrystallize from Toluene . Isomers often have significantly different solubilities in aromatic solvents due to

    
    -stacking differences.
    

Q4: Can I use column chromatography?

  • Answer: Yes, but it is resource-intensive. Use it only if recrystallization fails.

  • Stationary Phase: Silica Gel (Acid-washed is better).

  • Mobile Phase: Hexane/Ethyl Acetate + 1% Formic Acid.

Visualization: Troubleshooting Logic

Troubleshooting Problem Identify Problem Color Pink/Red Color Problem->Color Streak TLC Streaking Problem->Streak LowMP Low Melting Point Problem->LowMP Sol1 Wash with Na2S2O3 (aq) Color->Sol1 Sol2 Add 1% AcOH to Eluent Streak->Sol2 Sol3 Recrystallize from Toluene (Remove Isomers) LowMP->Sol3

Figure 2: Rapid diagnostic tree for common purification issues.

References

  • BenchChem. (2025).[1][2] 5-Bromothiophene-2-carboxylic acid: Structure and Properties. Retrieved from

  • Royal Society of Chemistry. (2017). Synthesis of 5-bromothiophene-3-carboxylic acid via bromination in acetic acid. Retrieved from

  • University of Rochester. (n.d.). Solvents for Recrystallization of Carboxylic Acids. Retrieved from

  • Sigma-Aldrich. (2025). 5-Bromothiophene-2-carboxylic acid Product Specification. Retrieved from

  • Pomerantz, M., et al. (2008).[3] Synthesis and Decarboxylation of 3-Fluorothiophene-2-carboxylic acid. Synthesis, 2008(15), 2333–2336.[3] Retrieved from

Sources

Optimization

Technical Support Center: Solubility Optimization for 5-Bromo-3-fluorothiophene-2-carboxylic Acid

Topic: Troubleshooting & Solubility Optimization in DMSO Compound: 5-Bromo-3-fluorothiophene-2-carboxylic acid Solvent: Dimethyl Sulfoxide (DMSO) Document ID: TSC-SOL-2024-BFTC Last Updated: February 18, 2026 Executive S...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting & Solubility Optimization in DMSO Compound: 5-Bromo-3-fluorothiophene-2-carboxylic acid Solvent: Dimethyl Sulfoxide (DMSO) Document ID: TSC-SOL-2024-BFTC Last Updated: February 18, 2026

Executive Summary & Chemical Context[1][2][3][4]

The Paradox: 5-Bromo-3-fluorothiophene-2-carboxylic acid is a halogenated heteroaromatic acid. Theoretically, the carboxylic acid moiety (


) should act as a hydrogen bond donor, pairing excellently with DMSO (a strong hydrogen bond acceptor). However, users frequently report "crash-out" events, incomplete dissolution, or gelation.

The Root Cause: The solubility failure is rarely due to the solvent's lack of power. It is typically caused by High Crystal Lattice Energy driven by the specific arrangement of the halogen atoms (Bromine and Fluorine). These halogens induce strong


-

stacking and intermolecular interactions that DMSO must energetically overcome. Furthermore, this compound is highly sensitive to moisture-induced precipitation (the "anti-solvent" effect).
Physicochemical Profile
PropertyValue (Est.)[1][2][3][4]Implication for Solubility
Molecular Weight ~225.05 g/mol Moderate size; kinetics should be fast unless aggregated.
LogP (Lipophilicity) ~2.5 - 2.8Moderately lipophilic. Requires organic solvent (DMSO/DMF). Poor water solubility.[5][6]
pKa (Acidic) ~3.0 - 3.5Stronger acid than benzoic acid due to the electron-withdrawing Fluorine and Bromine.
H-Bond Donors 1 (COOH)Primary handle for DMSO solvation.
H-Bond Acceptors 4 (O, S, F, Br)High potential for inter-molecular lattice formation.

The Solubility Mechanism (Visualized)

To dissolve this compound, DMSO must disrupt the stable carboxylic acid dimers that form in the solid state.

SolubilityMechanism SolidState Solid State (Stable Crystal Lattice) EnergyBarrier Energy Barrier (Enthalpy of Fusion) SolidState->EnergyBarrier Requires Heat/Sonication DMSO_Attack DMSO Interaction (S=O ••• H-O-C=O) EnergyBarrier->DMSO_Attack DMSO Penetration Solvated Solvated Species (Free Ions/Molecules) DMSO_Attack->Solvated Successful Dissolution Water Trace Water (H2O) DMSO_Attack->Water Competitive H-Bonding Precipitate Precipitation (Hydrophobic Crash) Water->Precipitate Decreases Solubility

Figure 1: The dissolution pathway. Note that trace water acts as a competitive inhibitor, often causing the lipophilic thiophene ring to precipitate.

Troubleshooting Protocols

Protocol A: The "Dry" Standard (Primary Recommendation)

Use this for initial stock solution preparation (e.g., 10mM - 100mM).

Prerequisites:

  • DMSO Grade: Anhydrous (≥99.9%, water <0.05%). Critical.

  • Glassware: Borosilicate glass vial (avoid polystyrene).

Step-by-Step:

  • Weighing: Weigh the solid acid into the vial first.

  • Solvent Addition: Add the calculated volume of Anhydrous DMSO. Do not add solid to the liquid (this prevents clumps from sticking to the walls).

  • Vortex: Vortex at high speed for 60 seconds.

  • Observation:

    • Clear Solution: Proceed to use.[7]

    • Cloudy/Suspension: Proceed to Step 5 .

  • Thermal Assist: Place the sealed vial in a water bath or heating block at 40°C - 50°C for 10 minutes.

    • Why? This overcomes the lattice energy without degrading the thiophene ring (which is stable up to >100°C, but we stay low to be safe).

  • Sonication: If particles persist, sonicate at 40kHz for 5-10 minutes. The bath water becomes warm; this is beneficial.

Protocol B: The "Rescue" (For Precipitated Stocks)

Use this if your stock solution was clear but precipitated after storage in the fridge/freezer.

The Issue: DMSO freezes at 18.5°C. Upon thawing, the "freeze concentration" effect can force the compound into a meta-stable crystal form that is harder to redissolve.

  • Thaw Completely: Ensure the DMSO is fully liquid.

  • Heat Cycle: Heat to 37°C (body temperature) for 15 minutes.

  • Vortex: Vigorous agitation is required to break the new crystal nuclei.

  • Visual Check: Hold against a light source. If "swirls" (Schlieren lines) are visible, it is dissolving. If distinct specks remain, repeat heating.

Decision Tree: Troubleshooting Flowchart

TroubleshootingTree Start Start: Compound Won't Dissolve CheckWater Is DMSO Anhydrous? Start->CheckWater YesWater Yes (<0.1% H2O) CheckWater->YesWater Yes NoWater No / Unknown CheckWater->NoWater No HeatStep Apply Heat (45°C) + Sonication (10 min) YesWater->HeatStep ReplaceSolvent Replace with Fresh Anhydrous DMSO NoWater->ReplaceSolvent ReplaceSolvent->HeatStep ResultCheck Is Solution Clear? HeatStep->ResultCheck Success Success: Proceed to Assay ResultCheck->Success Yes Fail Still Cloudy? ResultCheck->Fail No CheckSalt Check Form: Is it a Salt (Na/K)? Fail->CheckSalt IsSalt Yes, it is a Salt CheckSalt->IsSalt Yes IsAcid No, it is Free Acid CheckSalt->IsAcid No Acidify Add 1 eq. HCl or Switch to Water/DMSO mix IsSalt->Acidify Dilute Dilute Stock (Saturation Limit Reached) IsAcid->Dilute

Figure 2: Logical workflow for diagnosing solubility failures.

Frequently Asked Questions (FAQs)

Q1: My solution turned yellow after dissolving. Is it degraded?

  • Answer: Not necessarily. Thiophene derivatives often exhibit a slight yellowing in solution due to trace oxidation or extended conjugation interactions with the solvent. However, if the color deepens to dark orange or brown over time, check purity via LC-MS.

  • Action: Store under inert gas (Argon/Nitrogen) if possible to prevent oxidative degradation.

Q2: Can I use this DMSO stock for cell culture?

  • Answer: Yes, but with strict dilution limits.

  • Constraint: The final concentration of DMSO in cell culture should generally be <0.5% (v/v) , and ideally <0.1%, to avoid solvent toxicity.[5]

  • Warning: 5-Bromo-3-fluorothiophene-2-carboxylic acid is an organic acid.[8] When you dilute the DMSO stock into aqueous media (buffer/media), the pH may drop locally, or the compound may precipitate because it is lipophilic (LogP ~2.5).

  • Tip: Dilute slowly while vortexing the media to prevent "shock precipitation."

Q3: Why does adding water make it precipitate? I thought carboxylic acids liked water?

  • Answer: This is a common misconception. While the -COOH group is polar, the "tail" (the bromo-fluoro-thiophene ring) is highly hydrophobic. In pure DMSO, the solvent accommodates both parts. When you add water, the water molecules preferentially bond with themselves and the DMSO, "squeezing out" the hydrophobic thiophene ring, causing precipitation.

Q4: I have the Sodium Salt version, not the free acid. Will this guide work?

  • Answer: No. The sodium salt is ionic. Ionic salts often have poor solubility in pure anhydrous DMSO.

  • Fix: If you have the salt, you may need to add a small percentage of water (e.g., 5-10%) to the DMSO to help dissociate the ions, or use a crown ether, though adding water is the simpler approach.

Safety & Handling (Critical)

  • Permeability: DMSO is a penetration enhancer. It will carry the 5-Bromo-3-fluorothiophene-2-carboxylic acid directly through intact skin and into the bloodstream.

  • PPE: Standard Nitrile gloves are permeable to DMSO within minutes.

    • Recommendation: Use Silver Shield / 4H laminate gloves or double-glove with thick nitrile and change immediately upon any splash contact.

  • Toxicity: Halogenated thiophenes can be hepatotoxic or nephrotoxic. Treat as a potential potent bioactive agent.

References

  • Gaylord Chemical Company. (2007).[9] Dimethyl Sulfoxide (DMSO) Solubility Data, Bulletin #102.[10][11]

  • PubChem. (n.d.).[12] 5-Bromothiophene-2-carboxylic acid (Compound Summary). National Library of Medicine.

  • Fisher Scientific. (2021). Safety Data Sheet: Thiophene-2-carboxylic acid derivatives.

  • Yalkowsky, S. H., et al. (2010). Handbook of Aqueous Solubility Data. CRC Press. (General reference for organic acid solubility principles).

Sources

Troubleshooting

Technical Support Center: Fluorothiophene Synthesis &amp; Stability

Topic: Minimizing Defluorination Side Reactions Audience: Medicinal Chemists & Process Development Scientists Welcome to the Technical Support Center Subject: Troubleshooting C-F Bond Instability in Thiophene Scaffolds C...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing Defluorination Side Reactions Audience: Medicinal Chemists & Process Development Scientists

Welcome to the Technical Support Center

Subject: Troubleshooting C-F Bond Instability in Thiophene Scaffolds Case ID: F-THIO-STABILITY-001

Defluorination during thiophene functionalization is rarely a random event; it is a predictable consequence of the unique electronic environment of the thiophene ring. The electron-rich nature of thiophene, combined with the high electronegativity of fluorine, creates a dipole that makes the C-F bond susceptible to both nucleophilic attack (during


) and oxidative addition  (during metal catalysis).

This guide provides engineered workflows to bypass these thermodynamic sinks.

Module 1: Metal-Catalyzed Cross-Coupling (Suzuki/Buchwald)

The Issue: During Palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura), you observe the formation of defluorinated byproducts (hydrodefluorination).

  • Mechanism:[1][2][3][4][5][6][7] The Pd(0) catalyst inserts into the C-F bond (Oxidative Addition) instead of, or subsequent to, the intended C-Cl/C-Br bond insertion. This is common when the reaction slows down or when the catalyst is "bored" (waiting for transmetalation).

The Fix: Ligand-Controlled Kinetics To prevent C-F activation, you must accelerate the Reductive Elimination step of the catalytic cycle. If the product forms instantly after transmetalation, Pd(0) does not have time to attack the C-F bond.

Recommended Protocol: Use bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald Ligands).[8]

ParameterRecommendationScientific Rationale
Ligand XPhos or RuPhos The extreme steric bulk promotes rapid reductive elimination, effectively "squeezing" the product out before the metal can interact with the small Fluorine atom.
Pre-catalyst XPhos Pd G4 Ensures a defined Pd(0) source without excess free ligand that might slow down the cycle.
Base K₃PO₄ (anhydrous)Weaker bases minimize base-mediated hydrodefluorination compared to alkoxides (NaOtBu).
Solvent 1,4-Dioxane or Toluene Non-polar solvents destabilize the polar transition state required for C-F activation.

Troubleshooting Workflow (DOT Visualization):

Suzuki_Defluorination Start Start: Pd(0) Species OxAdd Oxidative Addition (C-Cl / C-Br) Start->OxAdd TransMet Transmetalation (Boronic Acid) OxAdd->TransMet Branch Kinetic Branch Point TransMet->Branch Path_Good Rapid Reductive Elimination (Product) Branch->Path_Good Bulky Ligand (XPhos) Fast Kinetics Path_Bad C-F Activation (Defluorination) Branch->Path_Bad Small Ligand (PPh3) Slow Kinetics Path_Bad->Start Cycle Repeats

Caption: Kinetic competition between product formation and defluorination.[8] Bulky ligands force the reaction down the green path.

Module 2: Lithiation & Functionalization

The Issue: You are attempting to lithiate a fluorothiophene (e.g., via halogen-lithium exchange or deprotonation), but you isolate scrambled regiochemistry or polymerized tars .

  • Mechanism:[1][2][3][4][5][6][7]The Halogen Dance. 2-Fluoro-3-lithiothiophenes are notoriously unstable. The lithium atom will migrate to the thermodynamically most stable position (often ortho to the fluorine), or the molecule will eliminate LiF to form a 2,3-thiophyne (benzyne equivalent), which creates tars.

The Fix: Cryogenic Trapping & Non-Nucleophilic Bases You cannot allow the lithiated species to exist in a "resting state." It must be generated and trapped immediately.

Protocol: The "In-Situ" Trap

  • Temperature: Cool THF to -78°C (Internal probe mandatory; do not rely on bath temp).

  • Reagent Order:

    • Standard: Substrate

      
       Base 
      
      
      
      Electrophile (High risk of dance/defluorination).
    • Optimized (Barbier-type): Mix Substrate + Electrophile (e.g., TMSCl, Borate) first, then add the Base (LDA/LiTMP) dropwise.[8]

    • Note: This only works if the base does not react with the electrophile (compatible with borates/silanes, not aldehydes).

  • Base Selection: Use LiTMP (Lithium 2,2,6,6-tetramethylpiperidide).[1][8] It is bulky and non-nucleophilic, preventing direct attack on the C-F bond (nucleophilic defluorination).[8]

Decision Matrix (DOT Visualization):

Lithiation_Logic Input Target: Lithiate Fluorothiophene Check1 Is the Lithiated Species Stable at -78°C for >5 mins? Input->Check1 Stable Standard Protocol: 1. Substrate 2. Base 3. Electrophile Check1->Stable Yes Unstable Instability Detected: (Halogen Dance / LiF Elimination) Check1->Unstable No Solution In-Situ Trapping Protocol: Premix Substrate + Electrophile Add Base Dropwise Unstable->Solution

Caption: Workflow for handling unstable lithiated fluorothiophenes to prevent LiF elimination.

Module 3: Nucleophilic Substitution ( ) vs. Coupling

The Issue: You want to displace a Chloride/Bromide on a fluorothiophene using an amine or alkoxide, but the Fluorine is displaced instead .

The Expert Insight: In classical


, Fluorine is the best leaving group , not Chlorine or Bromine.[8] The high electronegativity of F stabilizes the Meisenheimer complex (the rate-determining step).
  • Rule of Thumb: If you try standard

    
     on a scaffold containing both Cl and F, you will lose the F first (unless the Cl is activated by a nitro group and the F is not).
    

The Fix: Switch Mechanisms Do not use thermal


. Switch to Pd-Catalyzed Buchwald-Hartwig Coupling .
  • Why? Palladium catalysis follows oxidative addition rules based on bond strength: C-I > C-Br > C-Cl >> C-F .

  • By using a metal catalyst, you invert the selectivity.[8] The Pd will react with the C-Cl/Br bond and leave the C-F bond untouched.

Comparison Table:


 vs. Buchwald-Hartwig 
FeatureThermal

Pd-Catalyzed Coupling
Selectivity F displaces first (Bad for retaining F)Cl/Br displaces first (Good for retaining F)
Mechanism Nucleophilic Attack (Addition-Elimination)Oxidative Addition

Reductive Elimination
Conditions High Heat, Strong BaseMild Heat (60-80°C), Weak Base
Risk High risk of defluorinationLow risk (if bulky ligands used)
References
  • Palladium-Catalyzed Cross-Coupling Reactions of Fluorin

    • Source: Vertex AI / ResearchGate (General overview of C-F activ
    • Context: Establishes the baseline problem of C-F oxidative addition in Pd-c
  • Halogen 'Dance': A Way to Extend the Boundaries of Arene Deprotolithi

    • Source:Chimie et Photonique Moléculaires (via ResearchGate).[1]

    • Context: Detailed mechanism of the "Halogen Dance" and instability of lithiated intermedi
  • Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids.

    • Source:Dyes and Pigments (via ResearchG
    • Context: Specifically identifies XPhos as the superior ligand for preventing side reactions in thiophene couplings.
  • Nucleophilic Arom

    
    ) Reaction Scope & Limitations. 
    
    • Source: Chem Help ASAP (Educ
    • Context: Confirms the reactivity order F > Cl > Br in , necessitating the switch to Pd-c

Sources

Optimization

Removing palladium impurities from 5-Bromo-3-fluorothiophene-2-carboxylic acid derivatives

Technical Support Center: Palladium Removal from Functionalized Thiophenes Topic: Purification of 5-Bromo-3-fluorothiophene-2-carboxylic acid derivatives Role: Senior Application Scientist Status: Active Support Introduc...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Palladium Removal from Functionalized Thiophenes

Topic: Purification of 5-Bromo-3-fluorothiophene-2-carboxylic acid derivatives Role: Senior Application Scientist Status: Active Support

Introduction: The "Sticky" Sulfur Problem

Welcome to the technical support hub. If you are working with 5-Bromo-3-fluorothiophene-2-carboxylic acid , you are likely facing a dual challenge:

  • The Thiophene Trap: Sulfur-containing heterocycles are excellent ligands for Palladium (Pd). They don't just "contain" the impurity; they actively bind to it, often forming stable complexes that resist standard washes.

  • The Solubility Paradox: Your molecule has a carboxylic acid tail. This limits your solvent choices and complicates the use of basic silica scavengers (which may simply form salts with your product rather than scavenging the metal).

The following guide is not a generic SOP. It is a troubleshooting system designed to get your residual Pd from >500 ppm to <10 ppm (ICH Q3D compliant).

Module 1: Diagnostic & Initial Assessment

Q: My product looks grey/brown even after crystallization. Is color a reliable indicator of Pd content? A: No. While "palladium black" (Pd(0) nanoparticles) causes greying, soluble Pd(II) complexes can be orange, yellow, or even colorless in solution.

  • The Trap: You may have a white solid that still contains 200 ppm of Pd trapped in the crystal lattice.

  • The Rule: You must use ICP-MS or ICP-OES for quantitative assessment. Colorimetric tests (USP <231>) are often unreliable for thiophenes due to sulfur interference.

Q: Can I just use an acid wash (HCl) to remove the Pd? A: Rarely effective for thiophenes. Acid washes work well for removing Pd from amines (by protonating the amine and releasing the metal). However, thiophene sulfur atoms are soft bases that bind soft metals (Pd) tightly. Protonation doesn't easily displace this bond. Furthermore, your product is an acid; adding mineral acid might precipitate your product prematurely, trapping the Pd inside the solid.

Module 2: The Scavenger Protocol (The Core Solution)

For sulfur-rich molecules, Silica-based Scavengers are the industry gold standard because they offer faster kinetics than polymer resins and do not swell.

Step 1: Scavenger Selection Matrix

For 5-Bromo-3-fluorothiophene-2-carboxylic acid , you must avoid basic scavengers (like generic Diamine/Triamine) which will react with your carboxylic acid.

Scavenger TypeFunctionalitySuitability for Your MoleculeWhy?
SiliaMetS® Thiol Propylthiol (Si-SH)High "Soft" ligand matches "Soft" Pd. Acid-tolerant. Best general purpose.
SiliaMetS® DMT DimercaptotriazineCritical Bidentate ligand. stronger binding than Thiol. Use if Thiol fails.
SiliaMetS® Diamine EthylenediamineLOW / AVOID Basic. Will form a salt with your carboxylic acid (-COOH).
Activated Carbon Carbon (e.g., Darco KB-G)Medium Effective but non-selective. High risk of yield loss (10-20%) due to adsorption of the aromatic thiophene.
Step 2: The Scavenging Workflow

Do not just "dump and stir." Kinetics are crucial.

Protocol:

  • Dissolution: Dissolve your crude thiophene acid in THF or 10:1 MeOH/DCM . Ensure it is fully soluble. (Avoid DMF/DMSO if possible, as they compete for Pd binding).

  • Loading: Add SiliaMetS® Thiol at 4 equivalents relative to the residual Pd content (or 5-10% w/w relative to the product if Pd content is unknown).

  • Temperature: Heat to 50°C .

    • Why? Pd removal from thiophenes is an equilibrium process. Heat increases the exchange rate, allowing the scavenger to out-compete the thiophene sulfur.

  • Time: Stir for 4–12 hours.

  • Filtration: Filter hot through a 0.45 µm pad (or Celite) to remove the silica.

  • Analysis: Check ICP-MS.

Visualizing the Workflow:

ScavengerWorkflow cluster_choice Scavenger Choice Start Crude Thiophene (High Pd) Solubility Dissolve in THF/MeOH (Must be homogeneous) Start->Solubility Screen Select Scavenger (Avoid Amines!) Solubility->Screen Thiol SiliaMetS Thiol (Standard) Screen->Thiol DMT SiliaMetS DMT (For stubborn complexes) Screen->DMT Process Heat to 50°C 4-12 Hours Thiol->Process DMT->Process Filter Filter (Hot) Process->Filter Test ICP-MS Analysis Filter->Test Decision Pd < 10 ppm? Test->Decision Success Proceed to Crystallization Decision->Success Yes Fail Switch to DMT or Carbon Decision->Fail No

Caption: Decision tree for scavenging Pd from acidic thiophene derivatives. Note the loop-back if targets are not met.

Module 3: Troubleshooting & FAQs

Q: I used SiliaMetS Thiol, but my Pd is stuck at 50 ppm. What now? A: You are facing a "Pincer Effect." The thiophene sulfur and the carboxylic acid oxygen might be chelating the Pd in a stable ring structure.

  • Solution 1: Switch to SiliaMetS® DMT . The dimercaptotriazine ligand is bidentate and has a higher affinity constant than the thiophene-acid chelate.

  • Solution 2: Add a small amount of acetic acid to the solvent. This ensures your product's carboxylic acid remains protonated (-COOH) rather than ionized (-COO⁻), reducing its ability to bind Pd.

Q: Can I use Activated Carbon (Charcoal)? A: Yes, but proceed with caution. Activated carbon (specifically Darco KB-G or Euno ) is effective for Pd removal.

  • The Risk: Planar aromatic molecules (like your thiophene) stick very well to carbon sheets (Pi-Pi stacking). You might lose 10-20% of your yield.

  • The Fix: If you must use carbon, stir for only 1 hour, then filter. Long stir times increase product loss without significantly improving Pd removal.

Q: Does the bromine on my molecule affect the scavenger? A: Generally, no. Standard scavengers (Thiol/DMT) will not displace the bromine (C-Br bond) under scavenging conditions (50°C, no catalyst). However, avoid using scavengers containing phosphines, which could theoretically initiate oxidative addition at the C-Br bond if Pd(0) is still present.

Module 4: Regulatory & Compliance (ICH Q3D)

You are likely targeting Class 2B limits for Palladium.

Administration RoutePDE (µ g/day )Concentration Limit (10g daily dose)
Oral 100 µg10 ppm
Parenteral (IV) 10 µg1 ppm
Inhalation 1 µg0.1 ppm

Note: If your drug dose is <10g/day, you can calculate a higher ppm limit (Option 2a in ICH Q3D), but 10 ppm is the standard "safe" target for APIs.

References

  • ICH Q3D Guideline for Elemental Impurities. International Council for Harmonisation.[1] (2019).[2][3] Link

  • Garrett, C. E., & Prasad, K. "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions."[4][5] Advanced Synthesis & Catalysis, 346(8), 889–900.[4][6] (2004).[2][5] Link[6]

  • SiliCycle Application Note. "Scavenging of Palladium from API Synthesis." SiliCycle Inc.[7]Link

  • Biotage White Paper. "Metal Scavenging User Guide." Biotage.Link

  • Welch, C. J., et al. "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Development." Organic Process Research & Development, 9(2), 198–205. (2005).[3] Link

Sources

Troubleshooting

Optimizing reaction temperature for bromination of 3-fluorothiophene-2-carboxylic acid

This guide is structured as a Tier-3 Technical Support resource designed for organic chemists and process engineers. It prioritizes mechanistic understanding over rote instruction to ensure reproducibility and scalabilit...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a Tier-3 Technical Support resource designed for organic chemists and process engineers. It prioritizes mechanistic understanding over rote instruction to ensure reproducibility and scalability.

Ticket ID: #Br-3FT2CA-OPT Subject: Thermal Optimization & Regiocontrol in Electrophilic Bromination Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The Thermal "Goldilocks Zone"

The bromination of 3-fluorothiophene-2-carboxylic acid presents a classic conflict between Electrophilic Aromatic Substitution (EAS) kinetics and Decarboxylative Degradation .

  • The Target: 5-bromo-3-fluorothiophene-2-carboxylic acid.

  • The Mechanism: The thiophene sulfur strongly activates the

    
    -position (C5). While the C3-fluorine and C2-carboxyl group electronically direct toward C4, the 
    
    
    
    -effect of the sulfur atom typically dominates under standard EAS conditions, favoring C5-substitution.
  • The Risk: Thiophene-2-carboxylic acids are thermally unstable. High temperatures, particularly in acidic media, catalyze protodecarboxylation , leading to the loss of the C2-COOH group to form 2-bromo-4-fluorothiophene (or 2-bromo-3-fluorothiophene depending on numbering retention).

Optimal Thermal Window:



  • 
    :  Solubility issues in acetic acid; stalled kinetics.
    
  • 
    :  Onset of decarboxylation and di-bromination.
    

Validated Experimental Protocol

Method A: Standard Electrophilic Bromination (


/AcOH) 
Recommended for gram-scale synthesis where C5-selectivity is required.
Reagents & Stoichiometry
ComponentEquiv.RoleNotes
3-Fluoro-2-thiophenecarboxylic acid 1.0SubstrateLimiting reagent.
Bromine (

)
1.05ElectrophileSlight excess to drive completion.
Glacial Acetic Acid (AcOH) 10-15 VSolventPromotes polarization of

bond.
Sodium Acetate (optional) 1.1BufferScavenges HBr if acid-sensitivity is extreme.
Step-by-Step Workflow
  • Dissolution: Charge the reaction vessel with the substrate and Glacial AcOH. Stir at Room Temperature (RT) until fully dissolved.

    • Checkpoint: If the solution is cloudy, mild heating to 30°C is permitted, but cool back down before Step 2.

  • Cryogenic Setup: Cool the vessel to

    
      using an ice/water bath.
    
  • Addition: Add

    
     dropwise over 30–60 minutes.
    
    • Critical: Maintain internal temperature

      
      . Rapid addition causes local hotspots, leading to impurities.
      
  • Equilibration: Remove the ice bath and allow the reaction to warm to 20°C–25°C naturally. Stir for 4–12 hours.

    • Monitor: Use TLC (Mobile Phase: 5% MeOH in DCM) or LCMS. Look for the disappearance of the starting material (

      
      ) and appearance of the product (
      
      
      
      doublet).
  • Quench & Isolation: Pour the mixture into ice water (5x reaction volume). The product should precipitate.[1] Filter, wash with cold water to remove AcOH/HBr, and dry under vacuum.

Troubleshooting Guide (FAQ)

Category: Regioselectivity & Side Products

Q: I am seeing a significant impurity with a mass of M-44 relative to the product. What is this? A: This is the decarboxylated byproduct .

  • Cause: The reaction temperature was likely too high (

    
    ) or the workup involved heating in acidic conditions.
    
  • Fix: Keep the reaction strictly below 30°C. If recrystallization is needed, avoid boiling acidic solvents for extended periods.

Q: My LCMS shows a cluster of peaks at M+79/81. Am I over-brominating? A: Yes, you are forming the 4,5-dibromo species.

  • Cause: Thiophenes are electron-rich. Even with the deactivating COOH group, the ring is reactive. Excess bromine (>1.1 eq) or high temperatures will force bromine onto the C4 position.

  • Fix: Strict stoichiometry (1.00–1.05 eq). Add bromine slowly at

    
    .
    

Q: I want the 4-bromo isomer, but I’m only getting 5-bromo. Can I change the temperature to switch selectivity? A: No. Temperature modulation alone will not flip regioselectivity here.

  • Reason: The C5 position (

    
     to sulfur) is kinetically and thermodynamically favored for EAS.
    
  • Solution: To access the 4-bromo isomer, you must abandon EAS and use a Lithiation/Trapping strategy (e.g., LDA at -78°C to form the dianion, followed by an electrophilic bromine source like

    
     or NBS), or use the "Halogen Dance" rearrangement, though that is complex on this scaffold.
    
Category: Reaction Kinetics & Solubility

Q: The starting material is not dissolving in Acetic Acid at


. 
A:  3-fluorothiophene derivatives can be crystalline and stubborn.
  • Fix: Do not heat the reaction mixture once Bromine is added. Instead, dissolve the substrate in a minimum amount of DMF (N,N-Dimethylformamide) and then dilute with Acetic Acid. Alternatively, run the entire reaction in DMF using N-Bromosuccinimide (NBS) instead of

    
    . NBS is milder and DMF solves the solubility issue.
    

Decision Logic & Workflow Visualization

The following diagram illustrates the critical decision pathways for optimizing this reaction.

BrominationOptimization Start Start: 3-Fluorothiophene-2-COOH SolventCheck Check Solubility in AcOH Start->SolventCheck Dissolved Fully Dissolved SolventCheck->Dissolved NotDissolved Suspension/Precipitate SolventCheck->NotDissolved TempControl Cool to 0°C Dissolved->TempControl AddDMF Switch Solvent: DMF + NBS NotDissolved->AddDMF AddDMF->TempControl Use NBS instead of Br2 AddBr2 Add Br2 (1.05 eq) Dropwise TempControl->AddBr2 WarmUp Warm to 25°C (Monitor LCMS) AddBr2->WarmUp CheckLCMS LCMS Check WarmUp->CheckLCMS Result5Br Major: 5-Bromo Product (Success) CheckLCMS->Result5Br Target Mass ResultDecarb Impurity: Decarboxylation (M-44) CheckLCMS->ResultDecarb Temp too high (>40°C) ResultDiBr Impurity: Di-bromo (M+80) CheckLCMS->ResultDiBr Excess Br2 or Heat

Caption: Decision tree for solvent selection and impurity management during bromination.

References & Authoritative Grounding

  • Standard Bromination of Thiophene Carboxylic Acids:

    • Source: The Royal Society of Chemistry (RSC) & Organic Syntheses.

    • Context: Confirms that bromination of thiophene-3-carboxylic acid derivatives in acetic acid preferentially yields the 2,5-substituted product (analogous to the 5-bromo product here).

    • Citation:Organic Syntheses, Coll.[2] Vol. 5, p. 117 (1973); Vol. 44, p. 9 (1964).

  • Decarboxylation Risks:

    • Source: Pomerantz, M., et al.[1] "A Facile and Improved Synthesis of 3-Fluorothiophene." Synthesis, 2008.[1]

    • Context: Explicitly describes the decarboxylation of 3-fluorothiophene-2-carboxylic acid to generate 3-fluorothiophene, highlighting the molecule's thermal instability.

    • Citation: Pomerantz, M., Turkman, N. Synthesis 2008(15): 2333-2336.[1]

  • Regioselectivity in Thiophenes:

    • Source: MDPI & BenchChem Technical Data.

    • Context: Supports the dominance of

      
      -substitution (C5) in electrophilic attack on thiophenes unless blocked.
      
    • Citation:Molecules 2014, 19(4), 3842-3855.

  • Solubility Data:

    • Source: MDPI Pharmaceutics.

    • Context: Discusses the solubility enhancement of weakly acidic/basic drugs in acetic acid mixtures, relevant for processing the starting material.

    • Citation:Pharmaceutics 2022, 14(6), 1234.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to HPLC Purity Analysis Methods for 5-Bromo-3-fluorothiophene-2-carboxylic Acid

For researchers, scientists, and drug development professionals, establishing the purity of key intermediates is a cornerstone of robust and reproducible synthesis. 5-Bromo-3-fluorothiophene-2-carboxylic acid is a critic...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, establishing the purity of key intermediates is a cornerstone of robust and reproducible synthesis. 5-Bromo-3-fluorothiophene-2-carboxylic acid is a critical heterocyclic building block, frequently utilized in the synthesis of novel therapeutic agents and functional materials.[1][2][3] Its reactivity, imparted by the thiophene ring, carboxylic acid, and halogen substituents, also makes it susceptible to the formation of process-related impurities and degradation products. Consequently, a well-defined, stability-indicating analytical method is not just a quality control metric but a fundamental requirement for advancing a synthetic program.

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity analysis of 5-Bromo-3-fluorothiophene-2-carboxylic acid. We will dissect the rationale behind method selection, compare viable alternatives, and provide the detailed protocols necessary for immediate implementation in a research or quality control setting.

The Imperative of a Stability-Indicating Method

The primary goal of a purity analysis is not merely to quantify the main component but to resolve it from all potential and actual impurities. These can include starting materials, by-products from the synthesis, and products formed under stress conditions (e.g., acid, base, oxidation, heat, light). A method that can achieve this separation is termed "stability-indicating."[4][5] For a substituted thiophene carboxylic acid, the analytical challenge lies in developing a single method that provides sharp, symmetrical peaks for the acidic parent compound while effectively separating it from closely related, non-acidic precursors or isomeric impurities.

Primary Recommended Method: Reversed-Phase HPLC with Gradient Elution

Based on the physicochemical properties of 5-Bromo-3-fluorothiophene-2-carboxylic acid and extensive literature on similar halogenated thiophenes, a gradient reversed-phase HPLC (RP-HPLC) method is the most authoritative and robust choice.[6][7]

Causality Behind the Method Design
  • Stationary Phase (Column): A C18 (ODS - octadecylsilane) column is the workhorse for reversed-phase chromatography and is highly effective for separating moderately polar compounds like substituted thiophenes.[4][6][7] The non-polar C18 chains interact with the thiophene ring and halogen substituents via hydrophobic interactions, providing strong retention.

  • Mobile Phase: The mobile phase is a mixture of an aqueous component and an organic modifier (typically acetonitrile or methanol). For an acidic analyte like our target compound, the pH of the aqueous phase is critical. By adding an acidifier (e.g., phosphoric acid or formic acid), we suppress the ionization of the carboxylic acid group (COOH -> COO⁻).[8][9][10] This un-ionized form is less polar and interacts more consistently with the C18 stationary phase, resulting in longer retention, improved peak shape (less tailing), and enhanced reproducibility.

  • Gradient Elution: A gradient program, which involves increasing the percentage of the organic modifier over time, is superior for complex samples.[6][7] It ensures that late-eluting, more non-polar impurities are washed from the column in a reasonable time with sharp peaks, while still providing excellent resolution for early-eluting polar impurities.

Experimental Protocol: Method A

Column: C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size). Mobile Phase A: 0.1% Phosphoric Acid in Water. Mobile Phase B: Acetonitrile. Gradient Program:

Time (min) %A %B
0.0 70 30
20.0 10 90
25.0 10 90
25.1 70 30
30.0 70 30
Flow Rate: 1.0 mL/min. Column Temperature: 30°C.[6][7] Detection: UV-Vis Diode Array Detector (DAD) at 254 nm. (Note: It is best practice to determine the absorbance maximum by running a UV scan of the analyte). Injection Volume: 10 µL. Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Acetonitrile and Water to a final concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Comparative Analysis of Alternative HPLC Methods

While the gradient RP-HPLC method is recommended for comprehensive purity profiling, alternative approaches may be suitable for specific applications.

Alternative Method B: Isocratic RP-HPLC

An isocratic method uses a constant mobile phase composition (e.g., 60% Acetonitrile, 40% Water with 0.1% Phosphoric Acid).

  • Advantages: Simpler, faster run times if all impurities are well-resolved, and more robust for routine quality control of a known, simple impurity profile.[6]

  • Disadvantages: Poor resolution for complex mixtures containing impurities with a wide range of polarities. Late-eluting impurities may show significant peak broadening or may not elute at all within a reasonable timeframe.[6]

Alternative Method C: Phenyl-Hexyl Stationary Phase

This column offers an alternative selectivity to the standard C18. The phenyl groups provide π-π interactions, which can be advantageous for separating compounds containing aromatic rings, like the thiophene nucleus.

  • Advantages: May provide enhanced resolution for critical pairs of impurities that are structurally similar but differ in their aromatic character.

  • Disadvantages: May be less retentive overall compared to a C18 column of equivalent specifications. Method development may be more complex.

Alternative Method D: Normal-Phase HPLC (NP-HPLC)

This technique uses a polar stationary phase (e.g., silica) and a non-polar mobile phase (e.g., hexane/ethanol).[6][11]

  • Advantages: Can be highly effective for separating non-polar compounds or isomers that are difficult to resolve by reversed-phase chromatography.

  • Disadvantages: Generally not the first choice for acidic compounds. The mobile phases are often more hazardous and expensive, and the method can be less reproducible due to the sensitivity of the silica surface to water content.

Performance Comparison Summary

The choice of method is a balance between resolution, speed, and the specific analytical goal.

MethodPrimary Application Resolution Analysis Time Suitability for Stability-Indicating Analysis
A: Gradient RP-HPLC (C18) Comprehensive Purity Profiling, Stability StudiesExcellentModerateHigh
B: Isocratic RP-HPLC (C18) Routine QC, AssayGood (for simple mixtures)FastLow to Moderate
C: Gradient RP-HPLC (Phenyl) Orthogonal Method, Resolving Aromatic ImpuritiesPotentially Improved for Specific PairsModerateHigh
D: Isocratic NP-HPLC (Silica) Isomer SeparationApplication SpecificModerateLow

Visualizing the Analytical Workflow

The logical flow of a purity analysis project ensures that all aspects of method development and validation are addressed systematically.

HPLC_Workflow cluster_0 Method Development cluster_1 Method Validation (ICH) cluster_2 Routine Analysis MD1 Analyte Characterization (pKa, Solubility, UV λmax) MD2 Column & Mobile Phase Screening MD1->MD2 MD3 Parameter Optimization (Gradient, pH, Temp) MD2->MD3 MV1 Specificity (Forced Degradation) MD3->MV1 Optimized Method MV2 Linearity & Range MV1->MV2 MV3 Precision & Accuracy MV2->MV3 MV4 Robustness MV3->MV4 RA1 Sample Analysis MV4->RA1 Validated Method RA2 Data Processing (% Purity) RA1->RA2 RA3 Reporting RA2->RA3

Caption: HPLC Purity Analysis Workflow.

Understanding Method Parameter Causality

The success of the separation is dictated by the interplay between key chromatographic parameters.

Parameter_Logic Analyte Analyte Properties (Acidic, Polar) MobilePhase Mobile Phase pH (e.g., < pKa) Analyte->MobilePhase influences choice of Column Stationary Phase (e.g., C18) Analyte->Column guides selection of Outcome1 Good Peak Shape (Symmetrical) MobilePhase->Outcome1 ensures Organic Organic Modifier % (ACN) Outcome2 Optimal Retention (k') Organic->Outcome2 controls Outcome3 Selectivity (Resolution of Impurities) Organic->Outcome3 modulates Column->Outcome2 provides Column->Outcome3 provides

Caption: Logic of HPLC Parameter Selection.

Trustworthiness Through Validation

To ensure the reliability of any analytical method, it must undergo formal validation as per the International Council for Harmonisation (ICH) guidelines. This process provides documented evidence that the method is suitable for its intended purpose. Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[4][5] This is often demonstrated through forced degradation studies.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[4][5]

  • Precision: The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions (repeatability, intermediate precision).[4][5]

  • Accuracy: The closeness of the test results obtained by the method to the true value.

  • Robustness: A measure of its capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH, mobile phase composition, temperature), providing an indication of its reliability during normal usage.[4][5]

By following the recommended gradient RP-HPLC method and performing a thorough validation, researchers can be confident in the purity data generated for 5-Bromo-3-fluorothiophene-2-carboxylic acid, ensuring the quality and integrity of their downstream research and development activities.

References

  • SIELC Technologies. Separation of Thiophene, 2,3,5-tribromo- on Newcrom R1 HPLC column. [Link]

  • Lee, S. U., et al. (2022). Integrated Extraction Optimization and HPLC-based Quality Evaluation of Thiophenes from Tagetes erecta Roots. Molecules, 27(22), 8011. [Link]

  • Raheja, R., et al. (2022). Development and Validation of a Stability Indicating RP-HPLC Method of a Synthetic Thiophene Chalcone and its degradation products. ResearchGate. [Link]

  • Raheja, R., et al. (2022). Development and Validation of a Stability Indicating RP-HPLC Method of a Synthetic Thiophene Chalcone and its degradation produc. ResearchGate. [Link]

  • Ecker, J. A., et al. (1985). Determination of 4-amino-5-ethyl-3-thiophenecarboxylic acid methyl ester and its acid metabolite in plasma and urine by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 342, 347-354. [Link]

  • SIELC Technologies. Separation of Thiophene-2-carboxylic acid hydrazide on Newcrom R1 HPLC column. [Link]

  • Shimadzu. G307A Analysis of Trace Thiophene in Benzene According to ASTM D7011 Using Nexis™ SCD-2030. [Link]

  • Poboży, E., et al. (2011). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Analytical and Bioanalytical Chemistry, 400(9), 3057-3065. [Link]

  • Jadhav, S. D., et al. (2017). Validated stability indicating RP-HPLC method for simultaneous determination and in vitro dissolution studies of thiocolchicosid. Arabian Journal of Chemistry, 10, S118-S124. [Link]

  • SIELC Technologies. Separation of 5-Bromothiophene-2-carbaldehyde on Newcrom R1 HPLC column. [Link]

  • Ullah, F., et al. (2020). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Molecules, 25(23), 5727. [Link]

  • ResearchGate. (2025). Catalyst Free synthesis of thiophen derivatives using multicomponent reactions of isothiocyanates: Study of biological activity. [Link]

  • Open Access Journals. (2022). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. [Link]

  • Nakano, M., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Metabolites, 10(11), 430. [Link]

  • CABI Digital Library. Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. [Link]

  • El-shatanoby, M., et al. (2011). A Facile and Improved Synthesis of 3-Fluorothiophene. Synthesis, 2011(21), 3467-3470. [Link]

  • Ahmad, S., et al. (2024). Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT. Molecules, 29(13), 3025. [Link]

  • Ghanta, M. R., et al. (2014). Synthesis and characterization of process-related impurities of an anti-hyperuricemia drug-Febuxostat. Der Pharma Chemica, 6(3), 300-311. [Link]

Sources

Comparative

A Comparative Guide to the Infrared Spectroscopy of Carboxylic Acids and Thiophene Rings

Infrared (IR) spectroscopy stands as a cornerstone analytical technique in chemical sciences, providing a rapid and non-destructive method to probe the molecular structure of compounds. For researchers and professionals...

Author: BenchChem Technical Support Team. Date: February 2026

Infrared (IR) spectroscopy stands as a cornerstone analytical technique in chemical sciences, providing a rapid and non-destructive method to probe the molecular structure of compounds. For researchers and professionals in drug development and materials science, the ability to unequivocally identify functional groups is paramount. This guide provides an in-depth comparison of the characteristic IR spectral features of two crucial chemical moieties: the carboxylic acid group and the thiophene ring. Understanding their distinct vibrational signatures is essential for structural elucidation, reaction monitoring, and quality control.

The fundamental principle of IR spectroscopy lies in the absorption of infrared radiation by a molecule, which excites its bonds into higher vibrational states.[1] These vibrations, namely stretching and bending, occur at specific frequencies that are characteristic of the bond type, the masses of the atoms involved, and the overall molecular environment.[1] An IR spectrum, a plot of absorbance or transmittance against wavenumber (cm⁻¹), thus serves as a unique molecular "fingerprint".[1]

The Vibrational Signature of Carboxylic Acids: A Tale of Hydrogen Bonding

The carboxylic acid functional group (-COOH) presents a rich and highly characteristic IR spectrum, primarily dominated by the influence of strong intermolecular hydrogen bonding. In the condensed phase (liquids or solids), carboxylic acids typically exist as hydrogen-bonded dimers, a phenomenon that profoundly affects the appearance of their key vibrational bands.[2][3]

Key Vibrational Modes of Carboxylic Acids:
  • O-H Stretching: The most prominent and diagnostic feature of a carboxylic acid is the extremely broad and intense absorption band arising from the O-H stretching vibration. This band typically spans a wide range from 3300 cm⁻¹ to 2500 cm⁻¹ , often centered around 3000 cm⁻¹.[2][4] Its remarkable broadness is a direct consequence of the strong hydrogen bonding in the dimeric form, which creates a continuum of O-H bond energies.[5] This broad envelope frequently overlaps with the sharper C-H stretching absorptions.[3] In contrast, the O-H stretch of an alcohol, which also exhibits hydrogen bonding, appears as a broad but less extensive band, typically between 3600 cm⁻¹ and 3200 cm⁻¹.[4][6]

  • C=O (Carbonyl) Stretching: The carbonyl group of a carboxylic acid gives rise to a strong and sharp absorption peak. For a hydrogen-bonded dimer, this peak is typically observed in the range of 1725 cm⁻¹ to 1700 cm⁻¹ .[6] If the carboxylic acid is in a dilute, non-polar solvent where it exists as a monomer, this absorption shifts to a higher frequency, around 1760 cm⁻¹ .[7] Conjugation with a double bond or an aromatic ring can lower the carbonyl stretching frequency by 20-30 cm⁻¹.[7]

  • C-O Stretching and O-H Bending: Carboxylic acids also display a medium-intensity C-O stretching vibration, which is often coupled with in-plane O-H bending. This results in a band appearing in the region of 1320 cm⁻¹ to 1210 cm⁻¹ .[2] Additionally, an out-of-plane O-H bending vibration can sometimes be observed as a broad, medium-intensity peak around 960 cm⁻¹ to 900 cm⁻¹ .[5]

The following diagram illustrates the hydrogen-bonded dimer structure of a carboxylic acid, which is responsible for the characteristic broadening of the O-H stretching band.

CarboxylicAcidDimer cluster_0 Carboxylic Acid Monomer 1 cluster_1 Carboxylic Acid Monomer 2 R1 R C1 C R1->C1 O1 O C1->O1 O2 O C1->O2 H2 H O1->H2 H1 H O2->H1 R2 R C2 C R2->C2 O3 O C2->O3 O4 O C2->O4 O3->H1 O4->H2

Caption: Hydrogen bonding in a carboxylic acid dimer.

The Aromatic Signature of the Thiophene Ring

Thiophene is a five-membered aromatic heterocycle containing a sulfur atom.[8] Its IR spectrum is characterized by vibrations arising from the aromatic ring structure, including C-H, C=C, and C-S bonds. The positions and intensities of these bands can be influenced by the substitution pattern on the ring.[9]

Key Vibrational Modes of the Thiophene Ring:
  • C-H Stretching: Aromatic C-H stretching vibrations typically occur at wavenumbers just above 3000 cm⁻¹. For thiophene and its derivatives, these absorptions are found in the range of 3120 cm⁻¹ to 3050 cm⁻¹ .[9] These peaks are generally of weak to medium intensity.

  • C=C Ring Stretching: The stretching of the carbon-carbon double bonds within the aromatic ring gives rise to a series of bands, typically in the region of 1600 cm⁻¹ to 1400 cm⁻¹ .[10] For substituted thiophenes, characteristic bands are often observed around 1532-1514 cm⁻¹, 1454-1430 cm⁻¹, and 1367-1347 cm⁻¹ .[8] The exact positions are sensitive to the nature and position of substituents.[8]

  • C-H In-Plane and Out-of-Plane Bending: The bending vibrations of the ring C-H bonds are also diagnostic. In-plane bending absorptions appear in the 1283 cm⁻¹ to 909 cm⁻¹ region.[8] The out-of-plane C-H bending vibrations are found at lower frequencies, typically between 900 cm⁻¹ and 650 cm⁻¹ , and can be particularly useful for determining the substitution pattern on the thiophene ring.[9]

  • C-S Stretching: The C-S stretching vibration in the thiophene ring is typically found in the region of 850 cm⁻¹ to 600 cm⁻¹ .[8][11] For instance, experimental data for 2-thiophene carboxylic acid shows a C-S stretching band at 647 cm⁻¹.[8]

The diagram below depicts the key vibrational modes of a substituted thiophene ring.

ThiopheneVibrations Thiophene Substituted Thiophene Ring CH_stretch C-H Stretch (3120-3050 cm⁻¹) Thiophene->CH_stretch Vibrational Modes CC_stretch C=C Ring Stretch (1600-1400 cm⁻¹) Thiophene->CC_stretch CH_in_plane C-H In-Plane Bend (1283-909 cm⁻¹) Thiophene->CH_in_plane CH_out_of_plane C-H Out-of-Plane Bend (900-650 cm⁻¹) Thiophene->CH_out_of_plane CS_stretch C-S Stretch (850-600 cm⁻¹) Thiophene->CS_stretch

Caption: Key vibrational modes of a substituted thiophene ring.

Comparative Analysis and Data Summary

The distinct spectral features of carboxylic acids and thiophene rings allow for their unambiguous differentiation. The hallmark of a carboxylic acid is the exceptionally broad O-H stretch, which is absent in the spectrum of a thiophene ring. Conversely, the characteristic aromatic C-H and C=C stretching bands of thiophene are clearly distinguishable from the absorptions of a typical carboxylic acid.

The following table summarizes the key IR absorption peaks for these two functional groups, providing a quick reference for spectral interpretation.

Functional GroupVibrational ModeWavenumber Range (cm⁻¹)Intensity & Appearance
Carboxylic Acid O-H Stretch (H-bonded)3300 - 2500Strong, Very Broad
C=O Stretch (Dimer)1725 - 1700Strong, Sharp
C=O Stretch (Monomer)~1760Strong, Sharp
C-O Stretch1320 - 1210Medium
O-H Bend (Out-of-plane)960 - 900Medium, Broad
Thiophene Ring Aromatic C-H Stretch3120 - 3050Weak to Medium
C=C Ring Stretch1600 - 1400Medium to Weak (multiple bands)
C-H In-Plane Bend1283 - 909Medium
C-H Out-of-Plane Bend900 - 650Strong to Medium
C-S Stretch850 - 600Medium to Weak

Experimental Protocol: Acquiring an IR Spectrum via Attenuated Total Reflectance (ATR)

A common and convenient method for obtaining the IR spectrum of a solid or liquid sample is through Attenuated Total Reflectance (ATR) Fourier Transform Infrared (FTIR) spectroscopy.

Objective: To obtain a high-quality IR spectrum of a sample containing either a carboxylic acid or a thiophene ring functionality.

Materials:

  • FTIR Spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide crystal).

  • Sample (solid or liquid).

  • Spatula (for solid samples).

  • Dropper or pipette (for liquid samples).

  • Solvent for cleaning (e.g., isopropanol or ethanol).

  • Lint-free wipes.

Methodology:

  • Background Spectrum Acquisition:

    • Ensure the ATR crystal surface is clean. If necessary, clean it with a lint-free wipe dampened with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

    • With the empty, clean ATR crystal, acquire a background spectrum. This will account for the absorbance of the ambient atmosphere (e.g., CO₂ and water vapor) and the instrument itself.

  • Sample Application:

    • For solid samples: Place a small amount of the solid powder onto the center of the ATR crystal to completely cover it. Use the pressure arm of the ATR accessory to apply firm and consistent pressure to the sample, ensuring good contact with the crystal.

    • For liquid samples: Place a single drop of the liquid sample onto the center of the ATR crystal.

  • Sample Spectrum Acquisition:

    • Acquire the IR spectrum of the sample. The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

    • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A spectral resolution of 4 cm⁻¹ is generally sufficient for routine analysis.

  • Data Analysis:

    • Process the acquired spectrum using the spectrometer software. This may include baseline correction and peak picking.

    • Identify the characteristic absorption bands and compare their positions and shapes with the reference data provided in this guide and in spectral libraries.

  • Cleaning:

    • Thoroughly clean the ATR crystal surface with a solvent-dampened lint-free wipe to remove all traces of the sample.

This self-validating protocol ensures that any observed absorptions are genuinely from the sample, as the background is meticulously subtracted. The reproducibility of the spectrum upon repeated measurements confirms the validity of the obtained data.

Conclusion

The ability to distinguish between carboxylic acid and thiophene functionalities by IR spectroscopy is a fundamental skill for chemists in various fields. The tell-tale, extremely broad O-H stretch of a carboxylic acid is a stark contrast to the set of sharper, less intense aromatic vibrations characteristic of a thiophene ring. By understanding the underlying principles of molecular vibrations and the influence of factors like hydrogen bonding, researchers can confidently interpret IR spectra for structural confirmation and analysis. This guide provides the foundational knowledge and practical data to aid in this critical aspect of chemical characterization.

References

  • Specac Ltd. Interpreting Infrared Spectra. [Link]

  • University of California, Davis. IR Spectroscopy Tutorial: Carboxylic Acids. [Link]

  • Michigan State University. Infrared Spectrometry. [Link]

  • ResearchGate.

Sources

Validation

Technical Guide: Bioisosteric Replacement with 5-Bromo-3-fluorothiophene-2-carboxylic Acid

Content Type: Publish Comparison Guide Subject: Advanced Scaffold Hopping & Lead Optimization Audience: Medicinal Chemists, Computational Chemists, and Drug Discovery Leads Executive Summary: The Case for Thiophene-Based...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Subject: Advanced Scaffold Hopping & Lead Optimization Audience: Medicinal Chemists, Computational Chemists, and Drug Discovery Leads

Executive Summary: The Case for Thiophene-Based Scaffold Hopping

In the optimization of lead compounds, the phenyl ring (specifically the benzoic acid moiety) is a ubiquitous but often problematic scaffold. It suffers from common liabilities: rapid oxidative metabolism, poor aqueous solubility due to high planarity/lipophilicity, and a lack of specific directional interactions.

5-Bromo-3-fluorothiophene-2-carboxylic acid represents a "high-performance" bioisostere designed to address these specific failure modes. Unlike a simple phenyl-to-thiophene swap, this tri-functionalized scaffold introduces three distinct advantages simultaneously:

  • Metabolic Blocking: The C3-fluorine atom blocks the primary site of metabolic oxidation common in thiophenes.

  • Halogen Bonding: The C5-bromine provides a "sigma-hole" for high-affinity interactions or a handle for late-stage diversification.

  • Physicochemical Tuning: The thiophene core alters bond vectors and significantly lowers pKa compared to benzoic acid, enhancing solubility at physiological pH.

This guide compares the performance of this advanced scaffold against the standard benzoic acid baseline, supported by mechanistic rationale and experimental protocols.

Comparative Physicochemical Profiling

The following data highlights the structural and electronic shifts observed when replacing a standard Benzoic Acid core with 5-Bromo-3-fluorothiophene-2-carboxylic acid .

Table 1: Physicochemical & Structural Comparison
FeatureStandard Scaffold (Benzoic Acid)Advanced Scaffold (5-Br-3-F-Thiophene-2-COOH)Impact on Drug Design
Bond Angle (C-X-C) 120° (Hexagonal)~92° (C-S-C) / ~45° Vector ShiftGeometry: Alters substituent exit vectors, allowing access to new sub-pockets.
Acid Strength (pKa) ~4.2~2.8 – 3.2 (Estimated)Solubility: Increased ionization at pH 7.4 leads to superior aqueous solubility.
Lipophilicity (LogP) Baseline+0.4 to +0.8 (Modulated)Permeability: Slight increase in lipophilicity balanced by higher ionization.
Metabolic Liability High (CYP450 Epoxidation)Low (Blocked by C3-F)Stability: Fluorine prevents ring opening and S-oxidation.
Interaction Potential

-

Stacking

-

Stacking + Halogen Bond
Potency: Br acts as a Lewis acid (Sigma hole) accepting electron density from backbone carbonyls.
Diagram 1: Bioisosteric Decision Logic

This decision tree illustrates the logical flow for selecting the thiophene scaffold over the phenyl ring.

Bioisostere_Logic Start Lead Optimization: Phenyl Ring Liability Identified Problem_Metab Problem: Rapid CYP450 Metabolism Start->Problem_Metab Problem_Sol Problem: Poor Solubility Start->Problem_Sol Problem_Potency Problem: Low Potency/Selectivity Start->Problem_Potency Solution_Thiophene Strategy: Thiophene Replacement Problem_Metab->Solution_Thiophene Problem_Sol->Solution_Thiophene Problem_Potency->Solution_Thiophene Refine_F Add C3-Fluorine: Blocks Metabolic Soft Spot Solution_Thiophene->Refine_F Fix Stability Refine_Acid Thiophene-COOH: Lowers pKa (~3.0) Solution_Thiophene->Refine_Acid Fix Solubility Refine_Br Add C5-Bromine: Enables Halogen Bonding Solution_Thiophene->Refine_Br Fix Potency Outcome Final Candidate: 5-Br-3-F-Thiophene-2-COOH Scaffold Refine_F->Outcome Refine_Acid->Outcome Refine_Br->Outcome

Caption: Decision matrix for transitioning from a phenyl scaffold to the tri-functionalized thiophene bioisostere.

Mechanistic Deep Dive: Why It Works

The Fluorine Metabolic Shield

Thiophene rings are generally considered "structural alerts" in early drug discovery due to the potential for S-oxidation or electrophilic attack at the


-positions.
  • The Solution: Incorporating a fluorine atom at the C3 position (adjacent to the carboxylic acid) exerts a strong electron-withdrawing effect. This deactivates the ring toward electrophilic attack by Cytochrome P450 enzymes.

  • Evidence: Literature precedents (e.g., in P2Y12 inhibitors) show that fluorination of thiophene rings can extend half-life (

    
    ) by >200% compared to non-fluorinated analogs [1].
    
The Bromine "Sigma Hole"

Unlike a simple steric filler, the bromine atom at C5 plays an active role in binding.

  • Mechanism: Halogens (Cl, Br, I) exhibit an anisotropic electron distribution.[1] The tip of the halogen (opposite the C-Br bond) is electron-deficient (positive potential), known as the Sigma Hole .

  • Application: This positive patch can form a directional electrostatic interaction (Halogen Bond) with Lewis bases in the protein pocket (e.g., backbone carbonyl oxygen or histidine nitrogen), often yielding a 5–10 fold increase in potency compared to a methyl or hydrogen substituent [2].

Experimental Protocols

To validate the performance of this scaffold, two key workflows are required: Synthesis (incorporation) and Validation (stability) .

Protocol A: Scaffold Incorporation via Suzuki-Miyaura Coupling

Objective: To utilize the C5-Bromine handle for coupling to an aryl core, preserving the carboxylic acid for amide formation.

Reagents:

  • 5-Bromo-3-fluorothiophene-2-carboxylic acid (methyl ester protected recommended for coupling).

  • Aryl Boronic Acid (Partner).

  • Catalyst:

    
    .
    
  • Base:

    
     (2M aq).
    
  • Solvent: 1,4-Dioxane.

Step-by-Step Workflow:

  • Preparation: Dissolve the thiophene ester (1.0 eq) and aryl boronic acid (1.2 eq) in degassed 1,4-dioxane.

  • Activation: Add

    
     solution (3.0 eq) and the Palladium catalyst (0.05 eq) under Nitrogen atmosphere.
    
  • Reaction: Heat to 90°C for 4–12 hours. Monitor via LC-MS for the disappearance of the bromide starting material.

  • Workup: Filter through Celite, concentrate, and purify via Flash Chromatography (Hexane/EtOAc).

  • Hydrolysis: Saponify the ester (LiOH, THF/H2O) to reveal the free acid for the next step (Amide coupling).

Protocol B: Microsomal Stability Assay

Objective: To quantify the metabolic stability improvement of the fluorinated thiophene vs. the phenyl analog.

Reagents:

  • Pooled Human Liver Microsomes (HLM) (20 mg/mL).

  • NADPH Regenerating System.

  • Test Compounds (1 µM final conc).

Step-by-Step Workflow:

  • Incubation: Pre-incubate HLM (0.5 mg/mL) with test compound in phosphate buffer (pH 7.4) at 37°C for 5 mins.

  • Initiation: Add NADPH to start the reaction.

  • Sampling: Aliquot samples at t = 0, 15, 30, and 60 minutes.

  • Quenching: Immediately add ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. The slope

    
     determines intrinsic clearance (
    
    
    
    ).
Diagram 2: Experimental Validation Workflow

This diagram outlines the parallel workflows for synthesis and biological testing.

Experimental_Workflow cluster_Synth Synthesis Pathway cluster_Assay Validation Assays Input Input: 5-Br-3-F-Thiophene Scaffold Step1 Esterification (Protect COOH) Input->Step1 Step2 Suzuki Coupling (React C5-Br) Step1->Step2 Step3 Hydrolysis (Reveal COOH) Step2->Step3 Assay1 Microsomal Stability (Target: t1/2 > 60min) Step3->Assay1 Assay2 Solubility (pH 7.4) (Target: >100 µM) Step3->Assay2 Result Data Output: SAR & ADME Profile Assay1->Result Assay2->Result

Caption: Workflow for converting the raw building block into a testable drug candidate and validating its properties.

References

  • Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176. Link

  • Wilcken, R., et al. (2013).[1] Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry, 56(4), 1363–1388. Link

  • Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (Chapter on Molecular Variations). Link

  • Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

Sources

Safety & Regulatory Compliance

Safety

5-Bromo-3-fluorothiophene-2-carboxylic acid proper disposal procedures

Executive Summary & Compound Profile 5-Bromo-3-fluorothiophene-2-carboxylic acid is a halogenated heteroaromatic building block frequently used in the synthesis of pharmaceuticals and agrochemicals.[1][2][3] Its disposal...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

5-Bromo-3-fluorothiophene-2-carboxylic acid is a halogenated heteroaromatic building block frequently used in the synthesis of pharmaceuticals and agrochemicals.[1][2][3] Its disposal requires strict adherence to protocols for halogenated organic acids .[1][2][4] Improper disposal poses significant risks due to the stability of the thiophene ring and the potential formation of toxic byproducts (e.g., acid halides, fluorinated compounds) if treated with incompatible waste streams.

This guide provides a self-validating disposal system, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards and minimizing environmental impact.[1][2]

Chemical Profile for Disposal
PropertyDescriptionImplications for Disposal
Functional Groups Carboxylic Acid (-COOH), Halogens (Br, F), Thiophene RingCorrosive potential; requires incineration; do not mix with oxidizers.[1][2][3]
Physical State Solid (Powder)Must be disposed of as solid hazardous waste; do not dissolve solely for disposal.[1][3]
Solubility Low in water; High in DMSO, Methanol, DCMIf in solution, segregates into "Halogenated Organic" waste streams.[1][3]
Acidity (pKa) ~3.0 - 4.0 (Estimated)D002 (Corrosive) characteristic if pH < 2 in aqueous solution.[1][3]

Hazard Identification & Segregation Strategy

Effective disposal begins with accurate hazard identification. Treat this compound as a Corrosive Solid and a Halogenated Toxicant .[1][3]

Core Directive: Never dispose of this compound down the drain. The presence of halogens (Br, F) mandates high-temperature incineration to prevent groundwater contamination.

Incompatibility Matrix
  • Strong Oxidizers (e.g., Nitric Acid, Peroxides): Potential for exothermic reaction and ring cleavage.[1][3]

  • Strong Bases (e.g., Sodium Hydroxide): Exothermic neutralization.[3] While neutralization is a treatment method, it should not be performed in the waste container due to heat generation.

  • Non-Halogenated Solvents: While chemically compatible, mixing halogenated waste with non-halogenated waste significantly increases disposal costs.[1][3]

Operational Disposal Protocols

Scenario A: Disposal of Solid Waste (Pure Substance)

Applicable for: Expired shelf stock, excess weighing amounts, or spilled solids.[1][3]

  • Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[2][3] Avoid metal containers due to potential acid corrosion.

  • Labeling: Affix a hazardous waste label immediately.

    • Primary Constituent: 5-Bromo-3-fluorothiophene-2-carboxylic acid.[2][3]

    • Hazard Checkbox: [x] Toxic, [x] Corrosive.

    • Waste Stream: "Solid Waste - Halogenated / Organic."[2][3]

  • Storage: Store in a satellite accumulation area (SAA) away from bases and oxidizers until pickup.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures)

Applicable for: Mother liquors, filtrates, or reaction solvents containing the compound.[1][3]

  • Segregation: Determine the primary solvent.[1][2][3]

    • If Halogenated (DCM, Chloroform): Pour into Halogenated Waste carboy.

    • If Non-Halogenated (Methanol, Ethyl Acetate):CRITICAL EXCEPTION. Because the solute (5-Bromo-3-fluorothiophene-2-carboxylic acid) contains halogens, the entire mixture must often be classified as Halogenated Waste depending on facility rules.[2][3]

      • Best Practice: Default to the Halogenated Waste stream to ensure proper incineration.

  • pH Check: If the waste solution is aqueous and acidic (pH < 2), do not mix with organic solvents.[1] Collect separately in an "Aqueous Acidic Waste" container.

Scenario C: Contaminated Debris

Applicable for: Gloves, weighing boats, paper towels.[1][3]

  • Collection: Place in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).

  • Classification: Label as "Solid Debris - Chemically Contaminated."

  • Sharps: If using needles/syringes, place in a rigid biohazard/sharps container labeled "Chemically Contaminated Sharps."

Visualized Workflows

Figure 1: Waste Stream Decision Tree

This logic flow ensures the compound ends up in the correct regulatory stream, preventing costly re-classification or safety violations.[3]

WasteSegregation Start Waste Generation: 5-Bromo-3-fluorothiophene-2-carboxylic acid StateCheck Physical State? Start->StateCheck Solid Solid (Powder) StateCheck->Solid Pure Substance Liquid Liquid (Solution) StateCheck->Liquid Dissolved SolidStream Stream: Solid Waste - Toxic/Halogenated (Container: HDPE Jar) Solid->SolidStream SolventCheck Primary Solvent? Liquid->SolventCheck HaloSolv Halogenated (e.g., DCM) SolventCheck->HaloSolv NonHaloSolv Non-Halogenated (e.g., MeOH, DMSO) SolventCheck->NonHaloSolv Aqueous Aqueous / Water SolventCheck->Aqueous HaloStream Stream: Halogenated Organic Waste (Incineration Required) HaloSolv->HaloStream TraceCheck Is Halogen content >1%? NonHaloSolv->TraceCheck AcidCheck Check pH Aqueous->AcidCheck TraceCheck->HaloStream Yes (Safest) AcidCheck->HaloStream pH > 2 (Trace Organics) AcidStream Stream: Aqueous Acid Waste (Do NOT mix with organics) AcidCheck->AcidStream pH < 2

Caption: Figure 1. Decision logic for segregating 5-Bromo-3-fluorothiophene-2-carboxylic acid waste based on physical state and solvent matrix.

Figure 2: Emergency Spill Response Protocol

Immediate actions to take in the event of a benchtop spill.

SpillResponse Spill Spill Detected Assess Assess Volume & Risk (Dust vs. Liquid) Spill->Assess PPE Don PPE: Nitrile Gloves, Goggles, Lab Coat (Respiratory protection if dust) Assess->PPE SolidSpill Solid Spill PPE->SolidSpill LiquidSpill Liquid Spill PPE->LiquidSpill Sweep Gently Sweep/Scoop Avoid Dust Generation SolidSpill->Sweep Absorb Apply Absorbent Pads or Vermiculite LiquidSpill->Absorb Clean Wipe Area with Soap & Water Sweep->Clean Absorb->Clean Disposal Bag Waste as 'Contaminated Debris' Clean->Disposal

Caption: Figure 2.[1][2][3] Step-by-step response workflow for minor laboratory spills.

Regulatory Framework & Compliance

Proper classification is the cornerstone of legal disposal.

  • RCRA Classification:

    • D002 (Corrosivity): If the waste is aqueous and has a pH

      
       2.[5]
      
    • F-Listed Wastes (F001/F002): If the compound is dissolved in spent halogenated solvents (e.g., Methylene Chloride).[2][3]

    • Characteristic Waste: While not explicitly P- or U-listed by specific CAS, the presence of the halogenated thiophene ring often categorizes it under general "Halogenated Organic" codes for incineration profiles.[2][3]

  • EPA Mandate: The "Cradle-to-Grave" responsibility means the generator (you) is responsible for the waste until it is destroyed.[1][2] Using a certified waste hauler who provides a Certificate of Destruction is mandatory.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 349115, 5-Bromothiophene-2-carboxylic acid (Analog).[1][2][3] PubChem.[1][3][6] [Link]

  • U.S. Environmental Protection Agency (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1][3] National Academies Press (US). [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.